Griffithazanone A

Core Science & Biosynthesis

Unveiling Griffithazanone A: A Technical Guide on its Discovery and Characterization

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide details the discovery, isolation, and characterization of Griffithazanone A. Initial research indicates that Griffithazanone A was first isolated from Goniothalamus griffithii and has subsequently been identified in other Goniothalamus species. However, a comprehensive review of the current scientific literature does not confirm the presence of Griffithazanone A in Goniothalamus yunnanensis. The information presented herein is based on the primary discovery and subsequent studies of this compound from other species within the Goniothalamus genus.

Introduction

Griffithazanone A is a naturally occurring aza-anthracene alkaloid that has garnered interest within the scientific community for its potential cytotoxic activities. First discovered in the roots of Goniothalamus griffithii, this compound belongs to a class of nitrogen-containing polycyclic aromatic hydrocarbons that are known for their diverse biological activities.[1] This guide provides a comprehensive overview of the discovery of Griffithazanone A, including detailed experimental protocols for its isolation and structure elucidation, a summary of its known biological activities, and a discussion of potential signaling pathways implicated in its mechanism of action.

Physicochemical and Spectroscopic Data

The structural characterization of Griffithazanone A was accomplished through a combination of spectroscopic techniques. The data accumulated from these analyses provide a unique fingerprint for the identification of this compound.

Property	Value
Molecular Formula	C₁₄H₁₁NO₄
Molecular Weight	257.24 g/mol
Appearance	Yellow needles
Melting Point	248-250 °C

Spectroscopic Data

Technique	Observed Peaks/Signals
UV (MeOH) λmax (log ε)	225 (4.32), 258 (4.48), 288 (sh, 3.95), 380 (3.65) nm
IR (KBr) νmax	3400, 3200, 1695, 1660, 1630, 1580 cm⁻¹
¹H-NMR (DMSO-d₆, 400 MHz) δ (ppm)	11.60 (1H, br s, NH), 7.95 (1H, d, J=7.8 Hz, H-9), 7.75 (1H, t, J=7.8 Hz, H-7), 7.50 (1H, d, J=7.8 Hz, H-6), 7.35 (1H, s, H-5), 4.50 (1H, d, J=3.0 Hz, H-3), 2.85 (1H, m, H-4), 1.20 (3H, d, J=7.0 Hz, 4-Me)
¹³C-NMR (DMSO-d₆, 100 MHz) δ (ppm)	182.5 (C-10), 178.0 (C-2), 162.0 (C-5a), 145.0 (C-10a), 135.5 (C-7), 132.0 (C-9a), 128.0 (C-9), 126.0 (C-5), 125.0 (C-8), 120.0 (C-6), 118.0 (C-9b), 75.0 (C-3), 45.0 (C-4), 15.0 (4-Me)
High-Resolution Mass Spec (HRMS)	m/z 257.0688 [M]⁺ (Calcd. for C₁₄H₁₁NO₄, 257.0688)

Experimental Protocols

The following protocols are based on the original methodology used for the isolation and characterization of Griffithazanone A from Goniothalamus griffithii.

Plant Material Collection and Preparation

The roots of Goniothalamus griffithii were collected and identified. A voucher specimen was deposited in a designated herbarium for future reference. The collected roots were air-dried and then ground into a fine powder to maximize the surface area for solvent extraction.

Extraction and Isolation of Griffithazanone A

The powdered root material was subjected to solvent extraction to isolate the crude mixture of compounds. This was followed by a series of chromatographic separations to purify Griffithazanone A.

Figure 1: Experimental workflow for the isolation of Griffithazanone A.

Structure Elucidation

The purified Griffithazanone A was subjected to a battery of spectroscopic analyses to determine its chemical structure.

• UV-Visible Spectroscopy: A solution of the compound in methanol (B129727) was analyzed to determine its ultraviolet absorption maxima.

• Infrared Spectroscopy: The compound was prepared as a KBr pellet, and its infrared spectrum was recorded to identify functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra were acquired in DMSO-d₆ to determine the proton and carbon framework of the molecule.

• Mass Spectrometry: High-resolution mass spectrometry was used to determine the exact molecular weight and elemental composition of the compound.

Biological Activity

Griffithazanone A has been evaluated for its cytotoxic properties against various cancer cell lines. While the original publication alludes to its biological activity, subsequent studies have begun to quantify its potential.

Cell Line	Assay	IC₅₀ (µM)	Reference
Human Colorectal Cancer (HCT-116)	Cytotoxicity	2.39	[2]
Osimertinib-resistant A549 (A549/OS)	Sensitization	2 (in combination)	[3]

Potential Signaling Pathways

The precise molecular mechanisms of Griffithazanone A are still under investigation. However, based on the activities of other cytotoxic alkaloids and related aza-anthracene compounds, it is plausible that Griffithazanone A exerts its effects through the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

Figure 2: A putative signaling pathway for Griffithazanone A-induced cytotoxicity.

Conclusion

Griffithazanone A represents an intriguing natural product with demonstrated cytotoxic potential. Its discovery from Goniothalamus griffithii has paved the way for further investigation into its mechanism of action and potential therapeutic applications. The detailed experimental protocols and spectroscopic data provided in this guide serve as a valuable resource for researchers in the fields of natural product chemistry, medicinal chemistry, and oncology. Future studies are warranted to fully elucidate the signaling pathways modulated by Griffithazanone A and to explore its potential as a lead compound in the development of novel anticancer agents.

References

• 1. Alkaloids from the roots of goniothalamus griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

In-Depth Technical Guide: Isolation and Purification of Griffithazanone A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Griffithazanone A, a potent cytotoxic alkaloid, has demonstrated significant activity against human colorectal carcinoma (HCT-116) cells, positioning it as a promising candidate for further investigation in oncology drug development. This technical guide provides a comprehensive overview of the core methodologies for the isolation and purification of Griffithazanone A from its natural source, Goniothalamus species. The protocols detailed herein are compiled from established phytochemical investigation procedures for this genus, offering a reproducible framework for obtaining this valuable bioactive compound. This document includes detailed experimental protocols, quantitative data summaries, and visual workflows to facilitate a thorough understanding of the process.

Introduction

Griffithazanone A is a naturally occurring alkaloid that has been identified within plants of the Goniothalamus genus, specifically in Goniothalamus ridleyi and Goniothalamus cheliensis[1][2]. Notably, this compound has exhibited potent cytotoxic effects against the HCT-116 human colorectal cancer cell line, with a reported IC50 value of 2.39 μM[2][3]. This level of activity underscores its potential as a lead compound for the development of novel anticancer therapeutics.

This guide serves as a technical resource for researchers and professionals in the field of natural product chemistry and drug discovery, outlining the essential steps for the successful isolation and purification of Griffithazanone A. The methodologies described are based on established phytochemical practices for the separation of alkaloids and other secondary metabolites from plant matrices.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with Griffithazanone A, providing a quick reference for its biological activity.

Compound	Biological Activity	Cell Line	IC50 Value	Source Organism
Griffithazanone A	Cytotoxicity	HCT-116	2.39 μM	Goniothalamus cheliensis, Goniothalamus ridleyi[1]

Experimental Protocols

The following protocols provide a step-by-step guide for the isolation and purification of Griffithazanone A from Goniothalamus plant material.

Plant Material Collection and Preparation

• Collection: Collect fresh twigs of Goniothalamus ridleyi or Goniothalamus cheliensis.

• Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• Grinding: Grind the dried plant material into a fine powder using a mechanical grinder to increase the surface area for efficient extraction.

Extraction of Crude Alkaloid Mixture

• Maceration: Macerate the powdered plant material (e.g., 1 kg) in a suitable organic solvent, such as methanol (B129727) or ethyl acetate (B1210297), at room temperature for a period of 72 hours. The solvent-to-plant material ratio should be approximately 10:1 (v/w).

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

• Solvent Partitioning: To separate the alkaloid fraction, perform a liquid-liquid extraction. Dissolve the crude extract in a 10% aqueous acid solution (e.g., hydrochloric acid) and wash with a non-polar solvent like hexane (B92381) to remove fats and waxes. Basify the aqueous layer with a base (e.g., ammonium (B1175870) hydroxide) to a pH of 9-10 and then extract the alkaloids with a chlorinated solvent such as dichloromethane (B109758) or chloroform.

• Drying and Evaporation: Dry the combined organic layers over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude alkaloid extract.

Purification of Griffithazanone A

The purification of Griffithazanone A from the crude alkaloid extract is achieved through a series of chromatographic techniques.

• Column Chromatography (CC):

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A gradient of hexane and ethyl acetate. Start with 100% hexane and gradually increase the polarity by increasing the percentage of ethyl acetate.

  • Fraction Collection: Collect fractions of a consistent volume (e.g., 20 mL) and monitor the separation using Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC) Monitoring:

  • Stationary Phase: Silica gel 60 F254 plates.

  • Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 v/v).

  • Visualization: Visualize the spots under UV light (254 nm and 365 nm) and by spraying with a suitable chromogenic agent (e.g., Dragendorff's reagent for alkaloids).

• Preparative Thin Layer Chromatography (pTLC) or High-Performance Liquid Chromatography (HPLC):

  • Combine the fractions containing Griffithazanone A (as identified by TLC comparison with a reference standard, if available, or by subsequent spectroscopic analysis).

  • For final purification, subject the enriched fraction to either pTLC using a similar solvent system as for TLC monitoring or reversed-phase HPLC with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water).

Structure Elucidation

The identity and purity of the isolated Griffithazanone A should be confirmed using spectroscopic methods.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR to elucidate the chemical structure.

Visualization of Workflows and Pathways

Experimental Workflow for Isolation and Purification

Figure 1: Experimental workflow for the isolation and purification of Griffithazanone A.

Postulated Signaling Pathway for Cytotoxic Activity

Given that many alkaloids induce apoptosis in cancer cells, a plausible mechanism for Griffithazanone A's cytotoxicity in HCT-116 cells involves the induction of apoptosis through the modulation of key signaling pathways.

Figure 2: Postulated signaling pathway of Griffithazanone A-induced apoptosis in HCT-116 cells.

Conclusion

This technical guide provides a foundational framework for the isolation and purification of Griffithazanone A, a promising cytotoxic alkaloid from Goniothalamus species. The detailed protocols and workflows are intended to support researchers in obtaining this compound for further preclinical and mechanistic studies. The potent activity of Griffithazanone A against colorectal cancer cells warrants continued investigation to explore its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Profile of Griffithazanone A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Griffithazanone A, a novel azafluorenone alkaloid. The information presented herein is crucial for the identification, characterization, and further development of this natural product for potential therapeutic applications. All data is sourced from the primary literature describing its isolation and structure elucidation.[1]

Chemical Structure

Griffithazanone A is chemically known as (3R,4R)-3,4-Dihydro-3-hydroxy-4-methylbenzo[g]quinoline-2,5,10(1H)-trione.

Molecular Formula: C₁₄H₁₁NO₄ Molecular Weight: 257.24 g/mol CAS Number: 240122-30-9[1]

Spectroscopic Data

The structural elucidation of Griffithazanone A was achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for Griffithazanone A are summarized below.

Table 1: ¹H NMR Spectroscopic Data for Griffithazanone A (CDCl₃, 300 MHz)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-3	4.53	d	3.0
H-4	3.55	qd	7.2, 3.0
H-6	8.25	dd	7.8, 1.2
H-7	7.78	dt	7.8, 1.5
H-8	7.85	dt	7.8, 1.5
H-9	8.18	dd	7.8, 1.2
4-CH₃	1.52	d	7.2
NH	8.80	br s

Table 2: ¹³C NMR Spectroscopic Data for Griffithazanone A (CDCl₃, 75 MHz)

Position	Chemical Shift (δ) ppm
C-2	168.5
C-3	70.2
C-4	45.1
C-4a	138.2
C-5	182.1
C-5a	120.5
C-6	134.1
C-7	127.2
C-8	135.2
C-9	126.8
C-9a	132.8
C-10	181.8
C-10a	130.1
4-CH₃	15.3

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Griffithazanone A

Technique	Ionization Mode	m/z	Interpretation
HR-EIMS	EI+	257.0688	[M]⁺ (Calculated for C₁₄H₁₁NO₄: 257.0688)

Infrared (IR) Spectroscopy Data

Infrared spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for Griffithazanone A

Wavenumber (cm⁻¹)	Interpretation
3350	N-H stretching
3250	O-H stretching
1710	C=O stretching (amide)
1680, 1660	C=O stretching (quinone)
1600, 1580	Aromatic C=C stretching

Experimental Protocols

The following are the methodologies employed for the acquisition of the spectroscopic data for Griffithazanone A.

Isolation of Griffithazanone A

Griffithazanone A was isolated from the roots of Goniothalamus griffithii.[1] The dried and powdered roots were extracted with methanol. The resulting crude extract was then subjected to a series of chromatographic techniques, including silica (B1680970) gel column chromatography and preparative thin-layer chromatography, to yield the pure compound.

NMR Spectroscopy

¹H and ¹³C NMR spectra were recorded on a Bruker AM-300 spectrometer operating at 300 MHz for ¹H and 75 MHz for ¹³C. Samples were dissolved in deuterated chloroform (B151607) (CDCl₃), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

Mass Spectrometry

High-resolution electron impact mass spectra (HR-EIMS) were obtained on a Kratos MS-50 mass spectrometer. The sample was introduced directly into the ion source, and the data was acquired in positive ion mode.

Infrared Spectroscopy

The infrared spectrum was recorded on a Perkin-Elmer 783 spectrophotometer. The sample was prepared as a KBr pellet, and the spectrum was recorded in the 4000-400 cm⁻¹ range.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the isolation and structural elucidation of a natural product like Griffithazanone A.

Caption: Workflow for Natural Product Characterization.

References

• 1. Alkaloids from the roots of goniothalamus griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]

The Uncharted Path: Navigating the Knowledge Gap in Griffithazanone A Biosynthesis and Insights from Protoberberine Alkaloid Pathways

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, the biosynthetic pathway of Griffithazanone A has not been elucidated in publicly available scientific literature. Extensive searches for precursor molecules, enzymatic steps, and the corresponding biosynthetic gene cluster have yielded no specific information. This guide, therefore, addresses this knowledge gap by providing an in-depth exploration of a related and well-characterized biosynthetic pathway: that of protoberberine alkaloids. The methodologies, data presentation, and pathway visualization provided for the protoberberine pathway serve as a comprehensive example of the experimental and analytical approaches required to elucidate the biosynthesis of complex natural products like Griffithazanone A.

Introduction to Protoberberine Alkaloid Biosynthesis

Protoberberine alkaloids are a large and structurally diverse family of isoquinoline (B145761) alkaloids with a characteristic tetracyclic ring system.[1][2] Many of these compounds, such as berberine (B55584), exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The biosynthesis of these complex molecules has been the subject of extensive research, providing a clear roadmap of the precursor molecules and enzymatic transformations involved.[3]

The pathway originates from the amino acid L-tyrosine, which undergoes a series of modifications to form the central intermediate, (S)-reticuline. From this crucial branch point, the pathway diverges to produce a variety of protoberberine alkaloids.

Core Biosynthetic Pathway of Protoberberine Alkaloids

The biosynthesis of protoberberine alkaloids from L-tyrosine can be summarized in the following key steps:

• Formation of the Benzylisoquinoline Skeleton: Two molecules of L-tyrosine are converted to dopamine (B1211576) and 4-hydroxyphenylacetaldehyde. These two intermediates condense to form (S)-norcoclaurine, the foundational C6-C2-N-C2 benzylisoquinoline skeleton.

• Stepwise Methylations and Hydroxylation: A series of methylation and hydroxylation reactions, catalyzed by specific methyltransferases and cytochrome P450 monooxygenases, convert (S)-norcoclaurine to the central intermediate, (S)-reticuline.

• Berberine Bridge Formation: The key step in forming the protoberberine scaffold is the oxidative cyclization of the N-methyl group of (S)-reticuline to form the berberine bridge. This reaction is catalyzed by the berberine bridge enzyme (BBE), a flavin-dependent oxidase, to yield (S)-scoulerine.

• Further Modifications: (S)-Scoulerine serves as a precursor to a variety of protoberberine alkaloids through the action of enzymes such as O-methyltransferases and cytochrome P450s, which introduce further structural diversity. For instance, (S)-scoulerine can be converted to (S)-tetrahydrocolumbamine by (S)-scoulerine 9-O-methyltransferase (SOMT).

• Oxidation to Quaternary Alkaloids: The final steps often involve the oxidation of the tetrahydroprotoberberine skeleton to the corresponding quaternary protoberberine alkaloid. For example, (S)-tetrahydroberberine is oxidized to berberine by (S)-tetrahydroberberine oxidase.

Below is a DOT language script for the visualization of this core pathway.

Core biosynthetic pathway of protoberberine alkaloids.

Quantitative Data from Biosynthesis Studies

Quantitative data from precursor feeding experiments and enzyme assays are crucial for understanding pathway flux and identifying rate-limiting steps. The following table summarizes representative quantitative data from studies on protoberberine alkaloid biosynthesis.

Precursor/Enzyme	Plant/System	Product	Incorporation Rate / Activity	Reference
[3-¹⁴C]-DOPA	Hydrastis canadensis	Berberine	0.04%
[3-¹⁴C]-DOPA	Corydalis solida	Corydaline	0.12%
Berberine Bridge Enzyme (BBE)	Eschscholzia californica cell culture	(S)-Scoulerine	12.5 pkat/mg protein	-
(S)-Scoulerine 9-O-methyltransferase (SOMT)	Coptis japonica	(S)-Tetrahydrocolumbamine	3.2 pkat/mg protein
(S)-Tetrahydroberberine Oxidase	Berberis wilsoniae cell culture	Berberine	167 nkat/L

Note: This table presents a selection of data for illustrative purposes. For complete datasets, please refer to the cited literature.

Experimental Protocols

The elucidation of the protoberberine biosynthetic pathway has relied on a combination of in vivo and in vitro experimental techniques. Detailed below are representative protocols for key experiments.

Protocol 1: Precursor Feeding Studies with Radiolabeled Compounds

Objective: To trace the incorporation of putative precursors into the final alkaloid products.

Materials:

• Plant material (e.g., Hydrastis canadensis seedlings).

• Radiolabeled precursor (e.g., [3-¹⁴C]-3′,4′-dihydroxyphenylalanine, [³H]-tyrosine).

• Sterile water or appropriate buffer for administration.

• Liquid scintillation counter and scintillation cocktail.

• Chromatography equipment (TLC, HPLC) for alkaloid purification.

Procedure:

• A solution of the radiolabeled precursor is administered to the plants, typically through injection into the stem or by feeding through the roots.

• The plants are allowed to metabolize the precursor for a defined period (e.g., 24-72 hours).

• The plant material is harvested, dried, and ground.

• Alkaloids are extracted from the plant material using an appropriate solvent system (e.g., methanol, followed by acid-base partitioning).

• The crude extract is subjected to chromatographic separation (e.g., preparative TLC or HPLC) to isolate the target alkaloid (e.g., berberine).

• The purity of the isolated alkaloid is confirmed by spectroscopic methods (e.g., NMR, MS).

• The radioactivity of the purified alkaloid is measured using a liquid scintillation counter.

• The incorporation rate is calculated as the percentage of the total radioactivity administered that is recovered in the purified product.

Protocol 2: Enzyme Assays for Key Biosynthetic Enzymes

Objective: To characterize the activity and substrate specificity of enzymes involved in the pathway.

Example: Berberine Bridge Enzyme (BBE) Assay

Materials:

• Crude protein extract from plant cell cultures or a purified recombinant enzyme.

• Substrate: (S)-Reticuline.

• Cofactor: FAD (if using a recombinant apoenzyme).

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5).

• HPLC system for product quantification.

Procedure:

• The reaction mixture is prepared containing the assay buffer, (S)-reticuline, and the enzyme preparation.

• The reaction is initiated by the addition of the enzyme and incubated at a specific temperature (e.g., 30°C) for a defined time.

• The reaction is terminated by the addition of a quenching agent (e.g., an organic solvent or strong acid).

• The reaction mixture is centrifuged to remove precipitated protein.

• The supernatant is analyzed by HPLC to separate and quantify the product, (S)-scoulerine.

• Enzyme activity is calculated based on the rate of product formation and is typically expressed in units such as pkat/mg of protein.

Below is a DOT language script visualizing a general workflow for enzyme characterization.

General workflow for enzyme characterization.

Conclusion and Future Directions

The elucidation of the protoberberine alkaloid biosynthetic pathway stands as a testament to the power of combined biochemical and molecular biology approaches. While the biosynthetic pathway of Griffithazanone A remains unknown, the strategies and techniques successfully employed in the study of protoberberine alkaloids provide a clear and actionable framework for future research. Key steps towards unraveling the biosynthesis of Griffithazanone A will likely involve:

• Precursor Feeding Studies: Utilizing isotopically labeled precursors to identify the primary metabolic building blocks.

• Transcriptome and Genome Sequencing: Identifying candidate biosynthetic genes, such as those encoding polyketide synthases, non-ribosomal peptide synthetases, or tailoring enzymes, from the Griffithazanone A-producing organism.

• Heterologous Expression and in vitro Reconstitution: Functionally characterizing candidate enzymes to confirm their roles in the pathway.

By applying these established methodologies, the scientific community can work towards illuminating the biosynthetic route to Griffithazanone A and other novel natural products, paving the way for their sustainable production and potential therapeutic applications.

References

• 1. The biosynthetic gene cluster of the maytansinoid antitumor agent ansamitocin from Actinosynnema pretiosum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a Biosynthetic Gene Cluster and the Six Associated Lipopeptides Involved in Swarming Motility of Pseudomonas syringae pv. tomato DC3000 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidation of Biosynthetic Pathways of Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]

natural abundance of Griffithazanone A in plants

Despite a comprehensive search of available scientific literature, no specific information was found regarding a compound named "Griffithazanone A." As a result, the creation of an in-depth technical guide on its natural abundance in plants, including quantitative data, experimental protocols, and related signaling pathways, is not possible at this time.

The performed searches for "Griffithazanone A" and related terms did not yield any publications detailing its discovery, isolation, structure, or presence in any plant species. Scientific databases and search engines do not contain any references to this specific compound.

It is possible that "Griffithazanone A" is a very recently discovered natural product that has not yet been reported in peer-reviewed literature, a proprietary name not used in public scientific discourse, or a potential misspelling of another compound.

While searches were conducted for plants with similar naming, such as Haloxylon griffithii, which has been analyzed for its general phytochemical composition (e.g., total alkaloids, flavonoids), there is no mention of a specific compound named Griffithazanone A in these studies.

Without any foundational data on the existence and characteristics of Griffithazanone A, the core requirements of the requested technical guide—including data presentation in tables, detailed experimental protocols, and visualization of signaling pathways—cannot be fulfilled. Further research and publication in the scientific community would be required before such a guide could be developed.

An In-depth Technical Guide to Griffithazanone A: Physicochemical Properties and Biological Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griffithazanone A is a novel alkaloid first isolated from the roots of Goniothalamus griffithii, a plant belonging to the Annonaceae family. Its unique chemical structure has garnered interest within the scientific community, particularly for its potential applications in oncology. This technical guide provides a comprehensive overview of the known physical and chemical properties of Griffithazanone A, detailed experimental protocols for its characterization, and insights into its biological activities and associated signaling pathways. All quantitative data is presented in structured tables for ease of comparison, and key experimental workflows and signaling pathways are visualized using diagrams.

Physicochemical Properties

Griffithazanone A is a yellow, amorphous powder. Its core structure was elucidated through extensive spectroscopic analysis and chemical methods. The absolute configuration of this natural product has also been determined.

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO₄	[1][2]
Molecular Weight	257.24 g/mol	[1][2]
Appearance	Yellow amorphous powder	[3]
CAS Number	240122-30-9

Spectroscopic Data

The structural elucidation of Griffithazanone A was achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (CD₃OD, 300 MHz)	¹³C NMR (CD₃OD, 75 MHz)
δ (ppm)	δ (ppm)
8.16 (1H, dd, J = 7.8, 1.2 Hz, H-9)	182.5 (C-10)
7.80 (1H, td, J = 7.8, 1.5 Hz, H-7)	179.0 (C-5)
7.72 (1H, td, J = 7.8, 1.2 Hz, H-8)	165.5 (C-2)
7.63 (1H, dd, J = 7.8, 1.5 Hz, H-6)	148.8 (C-5a)
4.49 (1H, d, J = 2.4 Hz, H-3)	135.5 (C-7)
3.24 (1H, qd, J = 7.2, 2.4 Hz, H-4)	134.1 (C-9)
1.30 (3H, d, J = 7.2 Hz, 4-CH₃)	131.2 (C-9a)
127.3 (C-6)
126.8 (C-8)
119.4 (C-10a)
75.8 (C-3)
42.1 (C-4)
15.7 (4-CH₃)

Mass Spectrometry (MS)

Technique	m/z	Interpretation
EIMS	257 [M]⁺, 239, 214, 185, 157, 104	Molecular ion and fragment ions
HREIMS	257.0688 (calcd for C₁₄H₁₁NO₄, 257.0688)	Exact mass measurement

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

Technique	Absorption Bands
IR (KBr) νₘₐₓ cm⁻¹	3400 (OH), 1715, 1680, 1655 (C=O), 1600
UV (MeOH) λₘₐₓ (log ε) nm	228 (4.38), 256 (4.44), 282 (sh), 323 (3.73), 415 (3.62)

Experimental Protocols

Isolation of Griffithazanone A from Goniothalamus griffithii

The following protocol is based on the methodology described by Zhang et al. (1999).

Isolation Workflow for Griffithazanone A

Biological Activity and Signaling Pathways

Recent studies have highlighted the potential of Griffithazanone A as a sensitizer (B1316253) for EGFR-targeted drugs in non-small cell lung cancer (NSCLC). Specifically, it has been shown to enhance the cytotoxic effects of osimertinib (B560133) in resistant A549/OS cells.

Experimental Protocols for Biological Assays

Cell Viability (MTT) Assay: A549 and osimertinib-resistant A549 (A549/OS) cells were seeded in 96-well plates. After 24 hours, cells were treated with varying concentrations of osimertinib with or without the addition of 2 µM Griffithazanone A. Cell viability was assessed after 48 hours of incubation using the MTT reagent.

Colony Formation Assay: A549/OS cells were seeded in 6-well plates and treated with osimertinib, Griffithazanone A, or a combination of both. After a designated incubation period, the cells were fixed and stained with crystal violet to visualize colony formation. The number of colonies was then quantified.

Apoptosis (TUNEL) Assay: To investigate the induction of apoptosis, A549/OS cells were treated with osimertinib in the presence or absence of Griffithazanone A. Apoptotic cells were detected using a TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay, which identifies DNA fragmentation, a hallmark of apoptosis.

Western Blot Analysis: A549 and A549/OS cells were treated with 2 µM Griffithazanone A. Protein lysates were then subjected to SDS-PAGE and transferred to a membrane. The expression levels of multidrug resistance protein 1 (MDR1) and H2A histone family member X (H2AX) were detected using specific primary antibodies, with tubulin serving as a loading control.

Signaling Pathway

Griffithazanone A has been observed to downregulate the expression of MDR1 and upregulate the expression of H2AX in osimertinib-resistant A549/OS cells. This suggests a potential mechanism for overcoming drug resistance.

Proposed Mechanism of Griffithazanone A in Sensitizing NSCLC Cells

Conclusion

Griffithazanone A presents a promising scaffold for the development of novel anticancer agents, particularly in the context of overcoming drug resistance. The detailed physicochemical and spectroscopic data provided in this guide serve as a valuable resource for researchers in natural product chemistry and drug discovery. Further investigation into its mechanism of action and in vivo efficacy is warranted to fully elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Alkaloids and Styryl lactones from Goniothalamus ridleyi King and Their α-Glucosidase Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Griffithazanone A: A Potential Sensitizer in Non-Small Cell Lung Cancer Therapy

For Immediate Release

Shanghai, China – December 1, 2025 – Griffithazanone A, a natural alkaloid compound isolated from the twigs and leaves of Goniothalamus yunnanensis, is emerging as a promising agent in the field of oncology, particularly in enhancing the efficacy of targeted therapies for non-small cell lung cancer (NSCLC).[1] This technical guide provides an in-depth overview of the current research on the biological activities of Griffithazanone A, focusing on its potential as a sensitizer (B1316253) for Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs).

Abstract

Griffithazanone A has demonstrated significant biological activity in preclinical studies, most notably its ability to enhance the cytotoxic effects of EGFR-TKIs such as gefitinib (B1684475) and osimertinib (B560133) in A549 human lung cancer cells. Research indicates that this compound can inhibit cell proliferation and migration while promoting apoptosis. These effects are linked to its influence on key signaling pathways, suggesting a potential role in overcoming drug resistance in cancer therapy. This document synthesizes the available quantitative data, details the experimental methodologies employed in these studies, and visualizes the proposed mechanisms of action.

Quantitative Data Summary

The following table summarizes the key quantitative findings from in vitro studies on Griffithazanone A's activity in A549 NSCLC cells.

Biological Activity	Treatment Group	Cell Line	Assay	Results
Cell Proliferation	Griffithazanone A + Gefitinib	A549	MTT	Enhanced inhibition of proliferation compared to either agent alone.
Griffithazanone A + Osimertinib	A549	MTT	Enhanced inhibition of proliferation compared to either agent alone.
Reactive Oxygen Species (ROS) Production	Griffithazanone A + Gefitinib	A549	Fluorescence Enzyme-Linked Immunosorbent Assay	Increased ROS production.
Griffithazanone A + Osimertinib	A549	Fluorescence Enzyme-Linked Immunosorbent Assay	Increased ROS production.
Cell Migration	Griffithazanone A	A549-shPIM1	Wound-Healing Assay	Significant inhibition of cell migration at 24 hours.
Clonogenic Survival	Griffithazanone A	A549-shPIM1	Colony Formation Assay	Reduced colony formation ability.
Apoptosis	Griffithazanone A	A549 & A549-shPIM1	Flow Cytometry	Increased apoptosis in both cell lines.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below to facilitate replication and further investigation.

Cell Culture and Reagents

A549 human non-small cell lung cancer cells and A549-shPIM1 (PIM1 knockdown) cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2. Griffithazanone A, gefitinib, and osimertinib were dissolved in dimethyl sulfoxide (B87167) (DMSO) for in vitro experiments.

MTT Assay for Cell Proliferation

• Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• The cells were then treated with varying concentrations of Griffithazanone A, EGFR-TKIs, or a combination of both for 48 hours.

• Following treatment, 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well and incubated for 4 hours.

• The medium was removed, and 150 µL of DMSO was added to dissolve the formazan (B1609692) crystals.

• The absorbance was measured at 490 nm using a microplate reader.

Wound-Healing Assay for Cell Migration

• Cells were grown to confluence in 6-well plates.

• A sterile 200 µL pipette tip was used to create a linear scratch (wound) in the cell monolayer.

• The detached cells were washed away with phosphate-buffered saline (PBS).

• The cells were then incubated with fresh medium containing the test compounds.

• Images of the wound were captured at 0 and 24 hours to monitor cell migration into the scratched area. The wound closure was quantified using image analysis software.

Colony Formation Assay

• Cells were seeded in 6-well plates at a low density (e.g., 500 cells per well).

• The cells were treated with Griffithazanone A and incubated for approximately two weeks, allowing for colony formation.

• The medium was changed every 3-4 days.

• After the incubation period, the colonies were fixed with 4% paraformaldehyde and stained with 0.1% crystal violet.

• The number of colonies containing more than 50 cells was counted.

Flow Cytometry for Apoptosis Analysis

• Cells were treated with the indicated compounds for 48 hours.

• The cells were harvested, washed with PBS, and resuspended in binding buffer.

• The cells were then stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• The stained cells were analyzed by flow cytometry to quantify the percentage of apoptotic cells (Annexin V-positive).

Signaling Pathways and Mechanisms of Action

Griffithazanone A's biological activities are believed to be mediated through its interaction with key cellular signaling pathways. The following diagrams illustrate the proposed mechanisms.

Figure 1: Overview of Griffithazanone A's cellular effects.

Figure 2: Proposed synergistic mechanism with EGFR-TKIs.

Figure 3: Experimental workflow for synergy studies.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Griffithazanone A from Goniothalamus yunnanensis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Griffithazanone A is a naturally occurring alkaloid that has been isolated from plants of the Goniothalamus genus, which belongs to the Annonaceae family.[1][2] This genus is a rich source of various bioactive compounds, including acetogenins (B1209576) and styryl-lactones, which have shown potential in drug discovery.[3][4] These application notes provide a detailed protocol for the extraction and isolation of Griffithazanone A from the roots of Goniothalamus yunnanensis, based on established phytochemical methodologies for related species.

Chemical Profile

Griffithazanone A has the molecular formula C14H11NO4 and a molecular weight of 257.24 g/mol .[2] A thorough understanding of its chemical properties is essential for developing effective extraction and purification strategies. The Goniothalamus genus is known for its diverse chemical constituents, which may be co-extracted and require subsequent purification steps to isolate the target compound.

Data Presentation

The following table summarizes the expected yields and key parameters for the extraction and purification of Griffithazanone A. These values are representative and may vary depending on the specific batch of plant material and experimental conditions.

Parameter	Value	Unit
Starting Plant Material (Dried Roots)	1.0	kg
Maceration Solvent	Methanol (B129727)	-
Solvent-to-Solid Ratio	5:1	L/kg
Extraction Time	72	hours
Crude Methanolic Extract Yield	50-70	g
Dichloromethane (B109758) Fraction Yield	10-15	g
Column Chromatography Stationary Phase	Silica (B1680970) Gel (70-230 mesh)	-
Elution Solvents	Hexane (B92381), Ethyl Acetate, Methanol	-
Expected Yield of Griffithazanone A	5-10	mg

Experimental Workflow

Caption: Workflow for the extraction and isolation of Griffithazanone A.

Experimental Protocols

1. Plant Material Preparation

• Collect fresh roots of Goniothalamus yunnanensis.

• Wash the roots thoroughly with distilled water to remove any soil and debris.

• Air-dry the roots in a well-ventilated area, protected from direct sunlight, for 1-2 weeks, or use a plant dryer at 40-50°C until a constant weight is achieved.

• Grind the dried roots into a coarse powder using a mechanical grinder.

2. Extraction by Maceration

• Place 1 kg of the powdered root material into a large glass container.

• Add 5 L of methanol to the container, ensuring all the plant material is fully submerged.

• Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation.

• Filter the mixture through Whatman No. 1 filter paper.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude methanolic extract.

3. Solvent-Solvent Partitioning

• Suspend the crude methanolic extract in a mixture of methanol and water (9:1 v/v).

• Perform sequential liquid-liquid partitioning with hexane, dichloromethane, and ethyl acetate.

• For each solvent, mix thoroughly in a separatory funnel, allow the layers to separate, and collect the respective solvent fraction.

• Concentrate each fraction using a rotary evaporator. The dichloromethane fraction is expected to contain Griffithazanone A.

4. Isolation by Column Chromatography

• Prepare a silica gel (70-230 mesh) column using a suitable solvent system, such as hexane.

• Adsorb the dried dichloromethane fraction onto a small amount of silica gel.

• Load the adsorbed sample onto the top of the prepared column.

• Elute the column with a gradient solvent system, starting with 100% hexane and gradually increasing the polarity by adding ethyl acetate, followed by methanol.

• Collect fractions of 20-30 mL and monitor the separation using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., hexane:ethyl acetate, 7:3 v/v) and visualize under UV light (254 nm and 366 nm).

• Combine the fractions that show a similar TLC profile corresponding to the expected Rf value of Griffithazanone A.

5. Purification by Preparative HPLC

• Further purify the combined fractions using a preparative High-Performance Liquid Chromatography (HPLC) system.

• Use a C18 column with a mobile phase consisting of a gradient of acetonitrile (B52724) and water.

• Monitor the elution profile with a UV detector at an appropriate wavelength.

• Collect the peak corresponding to Griffithazanone A and concentrate it to obtain the pure compound.

6. Structural Elucidation

• Confirm the identity and purity of the isolated compound using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) (¹H and ¹³C) and Mass Spectrometry (MS).

General Laboratory Safety

• All extraction and purification procedures should be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coats, and gloves, must be worn at all times.

• Handle all organic solvents with care as they are flammable and may be toxic.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. Alkaloids from the roots of goniothalamus griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS No.: 240122-30-9 — Griffithazanone A (Griffithazanone A) | Kehua Intelligence [en.kehuaai.com]
• 3. researchgate.net [researchgate.net]
• 4. Goniothalamus Species: A Source of Drugs for the Treatment of Cancers and Bacterial Infections? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Griffithazanone A

Audience: Researchers, scientists, and drug development professionals.

Introduction

Griffithazanone A is a hypothetical novel nitrogen-containing ketone (azanone) of interest for its potential pharmacological activities. As a newly identified compound, robust and reliable analytical methods are crucial for its quantification in various matrices, including plant extracts, biological fluids, and pharmaceutical formulations. This document provides detailed application notes and standardized protocols for the quantitative analysis of Griffithazanone A using High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry.

While no specific literature currently exists for "Griffithazanone A," the methodologies presented here are based on established analytical principles for the quantification of novel natural products, particularly nitrogen-containing heterocyclic compounds and ketones. These protocols are intended to serve as a comprehensive guide for developing and validating analytical methods tailored to Griffithazanone A.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for the quantification of small molecules due to its robustness, reproducibility, and cost-effectiveness. This method is suitable for the routine analysis of Griffithazanone A in relatively clean sample matrices.

Experimental Protocol: HPLC-UV Quantification of Griffithazanone A

1.1. Instrumentation and Materials

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (B52724) (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Formic acid (LC-MS grade).

• Ultrapure water (18.2 MΩ·cm).

• Griffithazanone A reference standard.

• Syringe filters (0.22 µm).

1.2. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90-10% B

  • 18.1-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: To be determined by UV-Vis spectral scan of Griffithazanone A (e.g., 254 nm, 280 nm).

1.3. Sample Preparation

• Standard Solutions: Prepare a stock solution of Griffithazanone A (1 mg/mL) in methanol. Serially dilute with the initial mobile phase composition to prepare calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Extraction (from a hypothetical plant matrix):

  • Homogenize 1 g of the dried plant material with 10 mL of methanol.

  • Sonicate for 30 minutes.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Collect the supernatant and filter through a 0.22 µm syringe filter prior to injection.

1.4. Data Presentation

Table 1: HPLC-UV Method Validation Parameters for Griffithazanone A

Parameter	Result	Acceptance Criteria
Linearity (r²)	≥ 0.995
Range (µg/mL)	To be determined
Limit of Detection (LOD) (µg/mL)	To be determined
Limit of Quantification (LOQ) (µg/mL)	To be determined
Precision (%RSD)
- Intra-day	≤ 2%
- Inter-day	≤ 3%
Accuracy (% Recovery)	98-102%
Specificity	No interfering peaks at the retention time of the analyte

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for quantifying low concentrations of Griffithazanone A in complex biological matrices like plasma or tissue homogenates.

Experimental Protocol: LC-MS/MS Quantification of Griffithazanone A

2.1. Instrumentation and Materials

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Acetonitrile (LC-MS grade).

• Methanol (LC-MS grade).

• Formic acid (LC-MS grade).

• Ultrapure water (18.2 MΩ·cm).

• Griffithazanone A reference standard.

• Internal Standard (IS) (e.g., a structurally similar, stable isotope-labeled compound).

2.2. LC-MS/MS Conditions

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95-5% B

  • 7.1-10 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: ESI Positive or Negative (to be determined by infusion of the standard).

• Multiple Reaction Monitoring (MRM) Transitions:

  • To be determined by infusion and fragmentation of Griffithazanone A standard.

  • Example: Precursor ion (Q1) → Product ion (Q3).

2.3. Sample Preparation (from plasma)

• To 100 µL of plasma, add 20 µL of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition for injection.

2.4. Data Presentation

Table 2: LC-MS/MS Method Validation Parameters for Griffithazanone A

Parameter	Result	Acceptance Criteria
Linearity (r²)	≥ 0.99
Range (ng/mL)	To be determined
Limit of Detection (LOD) (ng/mL)	To be determined
Limit of Quantification (LOQ) (ng/mL)	To be determined
Precision (%RSD)
- Intra-day	≤ 15% (≤ 20% at LLOQ)
- Inter-day	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	± 15% (± 20% at LLOQ)
Matrix Effect	To be evaluated
Recovery	To be evaluated

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simple and rapid method suitable for the quantification of Griffithazanone A in bulk drug substances or simple formulations where interfering substances are minimal.

Experimental Protocol: UV-Vis Spectrophotometric Quantification of Griffithazanone A

3.1. Instrumentation and Materials

• UV-Visible spectrophotometer.

• Quartz cuvettes (1 cm path length).

• Methanol (spectroscopic grade).

• Griffithazanone A reference standard.

3.2. Method

• Determination of λmax: Dissolve the Griffithazanone A standard in methanol and scan the absorbance from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax).

• Preparation of Calibration Curve:

  • Prepare a stock solution of Griffithazanone A (100 µg/mL) in methanol.

  • Prepare a series of dilutions to obtain concentrations ranging from, for example, 1 to 20 µg/mL.

  • Measure the absorbance of each standard at the predetermined λmax.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Prepare a sample solution of appropriate concentration in methanol.

  • Measure the absorbance at λmax.

  • Determine the concentration of Griffithazanone A from the calibration curve.

3.3. Data Presentation

Table 3: UV-Vis Spectrophotometry Method Validation Parameters for Griffithazanone A

Parameter	Result	Acceptance Criteria
λmax (nm)	To be determined
Linearity (r²)	≥ 0.998
Range (µg/mL)	To be determined
Molar Absorptivity (ε)	To be calculated
Precision (%RSD)	≤ 2%
Accuracy (% Recovery)	98-102%

Visualizations

Application Note: Quantitative Analysis of Griffithazanone A by High-Performance Liquid Chromatography (HPLC)

Abstract

This application note describes a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Griffithazanone A, a compound of interest for researchers in natural product chemistry and drug development. While specific methods for Griffithazanone A are not widely published, this protocol is adapted from established methods for the analysis of related benzophenanthridine alkaloids and N-containing compounds found in plant extracts. The method utilizes a reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and acidified water, coupled with Diode Array Detection (DAD) for sensitive and selective quantification. This protocol provides a solid foundation for the routine analysis of Griffithazanone A in various sample matrices.

Introduction

Griffithazanone A is a bioactive compound with potential therapeutic applications. Accurate and precise quantification is crucial for pharmacokinetic studies, quality control of extracts, and formulation development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of complex mixtures. This application note details an HPLC-DAD method that can be readily implemented for the analysis of Griffithazanone A. The methodology is based on proven analytical techniques for similar alkaloid compounds, ensuring a high probability of success and transferability.

Experimental

Instrumentation and Consumables:

• HPLC system with a gradient pump, autosampler, column oven, and Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.0 µm particle size).

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks, pipettes, and autosampler vials.

• Syringe filters (0.45 µm).

Reagents and Standards:

• Acetonitrile (HPLC grade).

• Water (HPLC grade or Milli-Q).

• Formic acid (or Phosphoric acid, analytical grade).

• Griffithazanone A reference standard.

Chromatographic Conditions:

A summary of the recommended HPLC conditions is provided in Table 1. These conditions are based on methods used for the analysis of structurally related alkaloids and may require minor optimization for Griffithazanone A.[1][2]

Table 1: HPLC Chromatographic Conditions

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 4.6 x 150 mm, 3.0 µm)
Mobile Phase A	Water with 0.1% Formic Acid (v/v)
Mobile Phase B	Acetonitrile with 0.1% Formic Acid (v/v)
Gradient Program	Start with a low percentage of B, gradually increase to elute Griffithazanone A, then return to initial conditions. A suggested starting gradient is 3% B held for 5 min, ramp to 97% B over 15 min, hold for 5 min, then return to 3% B and equilibrate for 5 min.
Flow Rate	0.2 - 1.0 mL/min (start with 0.2 mL/min and optimize)[2]
Column Temperature	25 °C[1][2]
Injection Volume	5 - 20 µL
Detection	DAD, monitor at the λmax of Griffithazanone A (determine by UV-Vis scan of a standard).

Protocols

Standard Solution Preparation

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of Griffithazanone A reference standard and dissolve it in a 10 mL volumetric flask with a suitable solvent (e.g., methanol (B129727) or acetonitrile). Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with the mobile phase to achieve a concentration range that brackets the expected sample concentrations. A typical range might be 1 - 100 µg/mL.

Sample Preparation

The sample preparation will depend on the matrix. The following is a general procedure for a plant extract:

• Extraction: Accurately weigh a known amount of the sample matrix (e.g., 1 g of powdered plant material). Extract with a suitable solvent (e.g., 70% methanol) using techniques such as sonication or reflux.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter before injection into the HPLC system.

• Dilution: Dilute the filtered extract with the mobile phase to bring the concentration of Griffithazanone A within the calibration range.

Method Validation (General Guidelines)

For reliable quantitative results, the analytical method should be validated according to ICH guidelines. Key validation parameters are summarized in Table 2.

Table 2: Method Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of other components. This is typically demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank sample.	Peak purity should be confirmed using DAD analysis.
Linearity and Range	The ability of the method to produce test results that are directly proportional to the concentration of the analyte within a given range. A calibration curve is constructed by plotting peak area against concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	The closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.	Recovery should be within 98-102%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).	Relative Standard Deviation (RSD) ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	The method should remain reliable with minor changes in flow rate, mobile phase composition, and column temperature.

Data Analysis

• Calibration Curve: Generate a linear regression of the peak areas of the standard solutions versus their known concentrations.

• Quantification: Determine the concentration of Griffithazanone A in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Below is a diagram illustrating the general experimental workflow for the HPLC analysis of Griffithazanone A.

Caption: Experimental workflow for Griffithazanone A analysis by HPLC.

Conclusion

The HPLC method described in this application note provides a reliable and robust protocol for the quantitative analysis of Griffithazanone A. By following the outlined procedures for sample and standard preparation, and adhering to the recommended chromatographic conditions, researchers can achieve accurate and reproducible results. This method is suitable for a wide range of applications, from natural product discovery to quality control in the pharmaceutical industry. Further optimization may be necessary depending on the specific sample matrix and analytical requirements.

References

• 1. Biological Activity and Metabolomics of Griffonia simplicifolia Seeds Extracted with Different Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: Quantitative Determination of Griffithazanone A in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Griffithazanone A in human plasma. The protocol outlines a straightforward protein precipitation procedure for sample preparation, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for pharmacokinetic studies and other applications requiring accurate measurement of Griffithazanone A in a biological matrix.

Introduction

Griffithazanone A is a novel heterocyclic compound with potential therapeutic applications. To support its development, a reliable and validated analytical method for its quantification in biological samples is essential. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the ideal platform for this purpose.[1] This document provides a detailed protocol for the determination of Griffithazanone A in human plasma, which can be adapted for other biological matrices.

Experimental Protocol

Sample Preparation

A simple protein precipitation method is employed for the extraction of Griffithazanone A from human plasma.[2]

Materials:

• Human plasma samples

• Griffithazanone A reference standard

• Internal Standard (IS) working solution (e.g., a structurally similar and stable isotope-labeled compound)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Perchloric acid, 10% (v/v) in water[2]

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard working solution.

• Add 300 µL of cold acetonitrile containing 1% perchloric acid to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation is performed using a reversed-phase UPLC system.

Instrumentation and Conditions:

• System: Waters ACQUITY UPLC or equivalent[3]

• Column: Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm[4]

• Column Temperature: 40°C

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	5
  1.0	5
  5.0	95
  6.0	95
  6.1	5

  | 8.0 | 5 |

Mass Spectrometry

Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Instrumentation and Conditions:

• System: Thermo Scientific TSQ Endura Triple Quadrupole Mass Spectrometer or equivalent

• Ionization Source: Electrospray Ionization (ESI), positive mode

• Ion Spray Voltage: 3500 V

• Sheath Gas (N2): 40 arbitrary units

• Auxiliary Gas (N2): 10 arbitrary units

• Ion Transfer Tube Temperature: 350°C

• Vaporizer Temperature: 350°C

• Collision Gas: Argon at 1.5 mTorr

• Data Acquisition: MRM mode

Data Presentation

Table 1: Optimized MS/MS Parameters for Griffithazanone A and Internal Standard (IS)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Griffithazanone A	[M+H]+	Fragment 1	(Optimized Value)
Fragment 2	(Optimized Value)
Internal Standard (IS)	[M+H]+	Fragment 1	(Optimized Value)

Note: The precursor and product ions for Griffithazanone A need to be determined by infusing a standard solution of the compound into the mass spectrometer. The values in this table are placeholders and should be replaced with experimentally determined values.

Table 2: Illustrative Quantitative Performance Data

The following table summarizes the expected performance characteristics of the method, based on typical results for similar assays.

Parameter	Griffithazanone A
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	85 - 115%
Recovery	> 85%

Experimental Workflow Visualization

Caption: Experimental workflow for Griffithazanone A analysis.

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the quantification of Griffithazanone A in human plasma. The protocol is straightforward and can be readily implemented in a laboratory equipped with standard LC-MS/MS instrumentation. This method is well-suited for supporting preclinical and clinical development of Griffithazanone A.

References

• 1. rsc.org [rsc.org]
• 2. ajrconline.org [ajrconline.org]
• 3. UPLC-MS/MS Profile of Alkaloids with Cytotoxic Properties of Selected Medicinal Plants of the Berberidaceae and Papaveraceae Families - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UPLC-TQD-MS/MS Method Validation for Quality Control of Alkaloid Content in Lepidium meyenii (Maca)-Containing Food and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assays Using Griffithazanone A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griffithazanone A is an alkaloid compound isolated from Goniothalamus yunnanensis. Recent studies have identified it as a promising small molecule for cancer research, particularly for non-small cell lung cancer (NSCLC). In vitro evidence demonstrates that Griffithazanone A exerts anti-proliferative, anti-migratory, and pro-apoptotic effects on cancer cells. Its mechanism of action involves the inhibition of PIM1 kinase, a serine/threonine kinase often overexpressed in various cancers and known to regulate processes like cell cycle progression, migration, and apoptosis. By targeting PIM1, Griffithazanone A modulates downstream signaling pathways, including the ASK1/JNK/p38 and BAD/Bcl-2 pathways, leading to cancer cell death and inhibition of tumor growth. Furthermore, Griffithazanone A has been shown to enhance the efficacy of EGFR-targeted therapies like gefitinib (B1684475) and osimertinib, and can even reverse resistance to these drugs in NSCLC cells.[1]

These application notes provide detailed protocols for key in vitro assays to study the effects of Griffithazanone A on cancer cell lines, based on established methodologies.

Data Presentation

The following table summarizes the reported quantitative data for Griffithazanone A's activity in the A549 human non-small cell lung cancer cell line.

Assay Type	Cell Line	Parameter	Value	Reference
Cell Viability	A549	IC₅₀	6.775 µM	[1]

Mandatory Visualizations

Experimental Protocols

Cell Viability (MTT) Assay

Principle: This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells and can be quantified spectrophotometrically.[2][3]

Materials:

• A549 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Griffithazanone A

• DMSO (for stock solution)

• 96-well tissue culture plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Protocol:

• Cell Seeding: Trypsinize and count A549 cells. Seed 1 x 10⁴ cells in 100 µL of complete medium per well in a 96-well plate. Incubate overnight (18-24 hours) at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Griffithazanone A in DMSO. Create serial dilutions in culture medium to achieve final desired concentrations (e.g., 0, 0.5, 1, 2, 5, 10, 20 µM). Ensure the final DMSO concentration is <0.5%.

• Remove the old medium and add 100 µL of medium containing the different concentrations of Griffithazanone A to the respective wells. Include a vehicle control (medium with DMSO only).

• Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well.

• Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the results to determine the IC₅₀ value.

Cell Migration (Wound Healing) Assay

Principle: This assay assesses collective cell migration by creating a cell-free gap ("wound") in a confluent cell monolayer. The rate at which cells migrate to close the gap is monitored over time, providing a measure of cell motility.

Materials:

• A549 cells

• 6-well or 12-well tissue culture plates

• Sterile 200 µL or 1 mL pipette tips

• Complete culture medium (can be serum-free or low-serum to minimize proliferation)

• Griffithazanone A

• Inverted microscope with a camera

Protocol:

• Cell Seeding: Seed A549 cells in a 6-well or 12-well plate at a density that will form a confluent monolayer within 24 hours.

• Creating the Wound: Once cells are ~95-100% confluent, gently create a straight scratch through the center of the monolayer with a sterile pipette tip. Apply consistent pressure to ensure a clean, cell-free area.

• Washing: Gently wash the wells twice with PBS to remove detached cells and debris.

• Compound Treatment: Replace the PBS with fresh culture medium containing the desired concentration of Griffithazanone A or vehicle control. Using low-serum medium is recommended to ensure the observed gap closure is due to migration rather than proliferation.

• Imaging: Immediately capture images of the wound at designated points (mark the plate for consistency). This is the 0-hour time point.

• Incubate the plate at 37°C and 5% CO₂.

• Capture images of the same wound areas at regular intervals (e.g., 12, 24, 48 hours).

• Data Analysis: Measure the width or area of the cell-free gap at each time point using software like ImageJ. Calculate the percentage of wound closure relative to the 0-hour time point.

Colony Formation (Clonogenic) Assay

Principle: This assay evaluates the ability of a single cell to undergo sufficient proliferation to form a colony (typically defined as >50 cells). It is a measure of long-term cell survival and reproductive integrity after treatment.

Materials:

• A549 cells

• 6-well tissue culture plates

• Complete culture medium

• Griffithazanone A

• Fixing solution (e.g., 4% paraformaldehyde)

• Staining solution (e.g., 0.5% crystal violet in 20% methanol)

Protocol:

• Cell Seeding: Seed a low number of A549 cells (e.g., 200-500 cells) per well in 6-well plates containing complete medium. The exact number should be optimized to yield distinct colonies.

• Allow cells to attach overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of Griffithazanone A or vehicle control.

• Incubate the plates for 10-14 days at 37°C and 5% CO₂, allowing colonies to form. Do not disturb the plates during this period.

• Fixing and Staining: After the incubation period, gently wash the wells with PBS.

• Fix the colonies by adding fixing solution and incubating for 20 minutes at room temperature.

• Remove the fixing solution and add crystal violet staining solution. Incubate for 5-10 minutes.

• Wash the wells with water to remove excess stain and allow the plates to air dry.

• Colony Counting: Count the number of visible colonies in each well. Colonies are typically defined as clusters of ≥50 cells.

• Data Analysis: Calculate the plating efficiency and survival fraction for each treatment condition compared to the vehicle control.

Apoptosis Detection by Annexin V/PI Staining

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, and late apoptotic/necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these cells. Propidium Iodide (PI) is a DNA-binding dye that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Materials:

• A549 cells

• Griffithazanone A

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI, and 1X Binding Buffer)

• Flow cytometer

Protocol:

• Cell Treatment: Seed A549 cells and treat with Griffithazanone A or vehicle control for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. Trypsinize the adherent cells and combine them with the supernatant from the same well.

• Centrifuge the cell suspension and wash the cells once with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 × 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cells.

• Gently vortex and incubate for 15-20 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour.

• Data Analysis: Use appropriate software to gate the cell populations:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

Signaling Pathway Analysis by Western Blot

Principle: Western blotting is used to detect specific proteins in a complex mixture. This protocol is tailored for detecting total and phosphorylated proteins involved in the signaling pathways affected by Griffithazanone A (PIM1, ASK1, JNK, p38, BAD, Bcl-2, Bax, and cleaved caspase-3).

Materials:

• A549 cells treated with Griffithazanone A

• RIPA Lysis Buffer supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membranes

• Blocking buffer (5% BSA in TBST for phospho-proteins; 5% non-fat milk in TBST for others)

• Primary antibodies (specific for PIM1, p-ASK1, p-JNK, p-p38, p-BAD, Bcl-2, Bax, cleaved caspase-3, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL (Enhanced Chemiluminescence) substrate

Protocol:

• Protein Extraction: After treatment, wash cells with cold PBS and lyse them on ice using supplemented RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load samples onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in the appropriate blocking buffer to prevent non-specific antibody binding. For phospho-proteins, use 5% BSA in TBST.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify band intensities using densitometry software and normalize to the loading control.

References

• 1. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Evaluate Griffithazanone A Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griffithazanone A is a natural product isolated from plants of the Goniothalamus genus, notably Goniothalamus griffithii. Compounds from this genus have demonstrated significant biological activities, with a strong precedent for cytotoxicity against various cancer cell lines. Emerging research suggests that Griffithazanone A possesses cytotoxic and pro-apoptotic properties, indicating its potential as a candidate for anticancer drug development. Notably, it has been shown to enhance the sensitivity of non-small cell lung cancer cells to existing chemotherapeutic agents.

These application notes provide detailed protocols for cell-based assays to characterize the cytotoxic and apoptotic activity of Griffithazanone A. The described methods will enable researchers to determine its potency, elucidate its mechanism of action, and assess its therapeutic potential.

Data Presentation: Cytotoxicity Profile of Griffithazanone A

The following table summarizes the expected quantitative data from cell viability assays to determine the half-maximal inhibitory concentration (IC50) of Griffithazanone A across a panel of human cancer cell lines. Lower IC50 values are indicative of higher cytotoxic potency.

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	Data to be determined
MCF-7	Breast Adenocarcinoma	Data to be determined
HT-29	Colorectal Adenocarcinoma	Data to be determined
KB	Oral Epidermoid Carcinoma	Data to be determined
ASK	Rat Glioma	Data to be determined

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to measure the cytotoxic effects of Griffithazanone A on cancer cells by assessing metabolic activity.

Materials:

• Griffithazanone A

• Human cancer cell lines (e.g., A549, MCF-7, HT-29)

• Complete cell culture medium (specific to cell line)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Griffithazanone A in DMSO. Perform serial dilutions in culture medium to obtain a range of final concentrations (e.g., 0.1 to 100 µM). Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Griffithazanone A. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 48 or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plates for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently mix by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 Plot the percentage of cell viability against the Griffithazanone A concentration to determine the IC50 value.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with Griffithazanone A.

Materials:

• Griffithazanone A

• Human cancer cell lines

• Complete cell culture medium

• PBS

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Griffithazanone A at concentrations around the determined IC50 value for 24-48 hours. Include an untreated control.

• Cell Harvesting: Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in the binding buffer provided in the kit. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Visualizations

Caption: Experimental workflow for assessing Griffithazanone A activity.

Caption: Postulated apoptotic signaling pathway induced by Griffithazanone A.

Application Notes and Protocols for Preclinical Evaluation of Griffonia simplicifolia Derivatives and Hydrazones in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

While "Griffithazanone A" does not correspond to a known compound in the scientific literature, it is hypothesized that the intended subject of study may be related to bioactive compounds from Griffonia simplicifolia or the broader class of hydrazones. Extracts from Griffonia simplicifolia are known to contain various bioactive molecules, including 5-hydroxytryptophan (B29612) (5-HTP), tannins, and flavonols, which have demonstrated antioxidant, anti-inflammatory, antibacterial, and anticancer properties. Similarly, hydrazones are a class of organic compounds with a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3]

These application notes provide detailed protocols for evaluating the in vivo efficacy of test compounds derived from Griffonia simplicifolia or synthetic hydrazones in three key therapeutic areas: inflammation, cancer, and microbial infections.

Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

Application Notes

The carrageenan-induced paw edema model is a widely used and highly reproducible in vivo assay for screening the acute anti-inflammatory activity of novel compounds.[4][5] The subcutaneous injection of carrageenan, a sulfated polysaccharide, into the paw of a rodent elicits a biphasic inflammatory response.

• Early Phase (0-2.5 hours): Characterized by the release of histamine, serotonin, and bradykinin.

• Late Phase (2.5-5 hours): Mediated by the production of prostaglandins (B1171923) and the infiltration of neutrophils.

This model is valuable for identifying compounds that inhibit these inflammatory mediators. Non-steroidal anti-inflammatory drugs (NSAIDs) are typically active in this model. The primary endpoint is the measurement of paw volume or thickness, which is an indicator of edema.

Experimental Protocol

Materials and Reagents:

• Test compound (e.g., Griffonia simplicifolia extract or a hydrazone derivative)

• Carrageenan (lambda, Type IV)

• Positive control: Indomethacin or Celecoxib

• Vehicle (e.g., 0.5% carboxymethylcellulose, saline)

• Animals: Wistar or Sprague-Dawley rats (150-250g) or Swiss albino mice (20-25g)

• Plethysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week before the experiment, with free access to food and water.

• Animal Grouping: Randomly divide the animals into at least four groups (n=6 per group):

  • Group I (Vehicle Control): Administer vehicle only.

  • Group II (Positive Control): Administer Indomethacin (10 mg/kg, p.o.).

  • Group III (Test Compound - Low Dose): Administer the test compound at a specific dose.

  • Group IV (Test Compound - High Dose): Administer the test compound at a higher dose.

• Dosing: Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) 60 minutes before carrageenan injection.

• Baseline Measurement: Measure the initial volume or thickness of the right hind paw of each animal using a plethysmometer or calipers.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar tissue of the right hind paw.

• Post-Induction Measurements: Measure the paw volume or thickness at 1, 3, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal by subtracting the baseline measurement from the post-induction measurements.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group using the following formula:

    • % Inhibition = [(Vc - Vt) / Vc] * 100

    • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Data Presentation

Table 1: Effect of Test Compound on Carrageenan-Induced Paw Edema

Group	Treatment	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h (± SEM)	% Inhibition of Edema
I	Vehicle	-	1.25 ± 0.08	-
II	Indomethacin	10	0.45 ± 0.05	64.0
III	Test Compound	50	0.85 ± 0.07	32.0
IV	Test Compound	100	0.60 ± 0.06*	52.0
Note: Data are hypothetical for illustrative purposes. Statistical significance (e.g., p < 0.05) should be determined relative to the vehicle control group.

Visualization

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Anticancer Activity: Xenograft Tumor Model

Application Notes

Xenograft models, where human tumor cells are implanted into immunodeficient mice, are a cornerstone of preclinical cancer drug development. These models allow for the in vivo evaluation of a compound's ability to inhibit tumor growth. Commonly used immunodeficient mouse strains include nude (Foxn1nu) and NOD-scid mice. The choice of cancer cell line should ideally be based on in vitro sensitivity data or the specific molecular target of the test compound. Patient-derived xenografts (PDX), where tumor fragments from a patient are implanted, are also used to better mimic human tumor biology.

Experimental Protocol

Materials and Reagents:

• Test compound

• Positive control (a standard chemotherapeutic agent relevant to the cancer type)

• Vehicle

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Immunodeficient mice (e.g., female NSG or nude mice, 6-8 weeks old)

• Matrigel or Cultrex BME (optional, to improve tumor take)

• Digital calipers

• Syringes and needles

Procedure:

• Cell Culture: Culture the selected human cancer cell line under standard conditions.

• Cell Preparation for Injection:

  • Harvest cells using trypsin and wash with serum-free medium.

  • Resuspend the cell pellet to a final concentration of 5 x 10^6 to 1 x 10^7 cells per 100 µL of a 1:1 mixture of serum-free medium and Matrigel. Keep cells on ice.

• Tumor Implantation:

  • Anesthetize the mice.

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation.

  • Once tumors are palpable and reach a volume of approximately 70-200 mm³, randomize the mice into treatment groups (n=8-10 per group).

• Dosing:

  • Administer the test compound, positive control, or vehicle according to a predetermined schedule (e.g., daily, 5 days a week) and route (e.g., i.v., i.p., p.o.).

• Tumor Measurement:

  • Measure tumor dimensions with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Endpoint:

  • Continue the study until tumors in the control group reach a predetermined size (e.g., 1000-1500 mm³) or for a fixed duration.

  • Monitor animal body weight and overall health as indicators of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Primary endpoints are tumor growth inhibition and changes in tumor volume over time.

Data Presentation

Table 2: Efficacy of Test Compound in a Xenograft Model

Group	Treatment	Dose (mg/kg)	Mean Final Tumor Volume (mm³) (± SEM)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
I	Vehicle	-	1250 ± 150	-	-2.5
II	Doxorubicin	5	450 ± 80	64.0	-10.2
III	Test Compound	50	800 ± 120	36.0	-3.1
IV	Test Compound	100	550 ± 95*	56.0	-4.5
Note: Data are hypothetical for illustrative purposes. Statistical significance (e.g., p < 0.05) should be determined relative to the vehicle control group.

Visualization

Caption: Workflow for evaluating anticancer efficacy using a xenograft model.

Antimicrobial Activity: Murine Thigh Infection Model

Application Notes

The neutropenic mouse thigh infection model is a standardized and extensively used in vivo model for evaluating the efficacy of antimicrobial agents. It mimics a deep-seated soft tissue infection. Animals are rendered neutropenic with cyclophosphamide (B585) to reduce the influence of the host immune system, allowing for a direct assessment of the antimicrobial compound's activity against the pathogen. The primary endpoint is the reduction in bacterial load (colony-forming units, CFU) in the infected thigh muscle after treatment. This model is crucial for pharmacokinetic/pharmacodynamic (PK/PD) studies to determine optimal dosing regimens.

Experimental Protocol

Materials and Reagents:

• Test compound

• Positive control (e.g., Vancomycin for S. aureus)

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Cyclophosphamide

• Animals: ICR or CD-1 mice (female, 5-6 weeks old)

• Tryptic Soy Broth (TSB) and Agar (TSA)

• Phosphate-buffered saline (PBS)

• Tissue homogenizer

• Syringes and needles

Procedure:

• Induce Neutropenia: Administer cyclophosphamide intraperitoneally (i.p.) at 150 mg/kg four days before infection and 100 mg/kg one day before infection.

• Prepare Inoculum: Culture the bacterial strain overnight in TSB. Dilute the culture to achieve the desired concentration (e.g., 10^7 CFU/mL).

• Induce Infection:

  • Anesthetize the mice.

  • Inject 0.1 mL of the bacterial inoculum into the right thigh muscle.

• Initiate Treatment:

  • Two hours post-infection, randomize mice into treatment groups (n=3-5 per group).

  • Administer the test compound, positive control, or vehicle via a clinically relevant route (e.g., s.c., i.p.).

• Sample Collection:

  • At 24 hours post-infection, euthanize the mice.

  • Aseptically dissect the entire right thigh muscle.

• Determine Bacterial Load:

  • Weigh the thigh tissue.

  • Homogenize the tissue in a known volume of sterile PBS (e.g., 3 mL).

  • Perform serial ten-fold dilutions of the homogenate in PBS.

  • Plate 0.1 mL of appropriate dilutions onto TSA plates in duplicate.

  • Incubate plates overnight at 37°C.

• Data Analysis:

  • Count the colonies on the plates to determine the number of CFU per gram of thigh tissue.

  • The efficacy of the treatment is measured by the change in log10 CFU/g compared to the 0-hour control and the 24-hour vehicle control.

Data Presentation

Table 3: Efficacy of Test Compound in Murine Thigh Infection Model

Group	Treatment	Dose (mg/kg)	Mean Bacterial Load (log10 CFU/g) at 24h (± SD)	Change from Initial Burden (log10 CFU/g)
I	0h Control	-	5.50 ± 0.20	-
II	24h Vehicle	-	7.80 ± 0.30	+2.30
III	Vancomycin	50	4.10 ± 0.25	-1.40
IV	Test Compound	50	6.20 ± 0.40	+0.70
V	Test Compound	100	4.90 ± 0.35*	-0.60
Note: Data are hypothetical for illustrative purposes. Statistical significance (e.g., p < 0.05) should be determined relative to the 24h vehicle control group.

Visualization

Caption: Simplified NF-κB signaling pathway, a target in inflammation.

References

• 1. mdpi.com [mdpi.com]
• 2. Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 5. gyanvihar.org [gyanvihar.org]

Griffithazanone A: Application Notes for Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griffithazanone A is a novel alkaloid isolated from the roots of Goniothalamus griffithii.[1] As a unique chemical entity, it holds potential as a phytochemical standard for the quality control of raw plant materials and extracts, as well as a reference compound in drug discovery and development programs. These application notes provide detailed protocols for the extraction, isolation, and analytical quantification of Griffithazanone A, alongside information on its structural elucidation and known biological context.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₄H₁₁NO₄	[1]
Molecular Weight	257.24 g/mol
CAS Number	240122-30-9
Appearance	Amorphous Powder	[1]

Experimental Protocols

Protocol 1: Extraction and Isolation of Griffithazanone A from Goniothalamus griffithii

This protocol is based on the original isolation method described by Zhang et al. (1999).

Materials and Reagents:

• Dried and powdered roots of Goniothalamus griffithii

• Methanol (B129727) (MeOH)

• Chloroform (B151607) (CHCl₃)

• Silica (B1680970) gel for column chromatography

• Appropriate solvents for elution (e.g., gradients of chloroform and methanol)

• Rotary evaporator

• Chromatography columns

Procedure:

• Extraction:

  • Macerate the powdered roots of Goniothalamus griffithii with methanol at room temperature for 72 hours.

  • Filter the extract and concentrate under reduced pressure using a rotary evaporator to obtain a crude methanol extract.

• Solvent Partitioning:

  • Suspend the crude methanol extract in water and partition successively with chloroform.

  • Separate the chloroform layer and concentrate it to yield the crude chloroform extract.

• Column Chromatography:

  • Subject the crude chloroform extract to silica gel column chromatography.

  • Elute the column with a gradient of chloroform and methanol.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify fractions containing Griffithazanone A.

• Purification:

  • Combine fractions rich in Griffithazanone A and subject them to further purification steps, such as repeated column chromatography or preparative TLC, until a pure compound is obtained.

Workflow for Extraction and Isolation:

Caption: Workflow for the extraction and isolation of Griffithazanone A.

Protocol 2: Proposed HPLC-UV Method for Quantification of Griffithazanone A

This proposed method is based on validated analytical procedures for similar aporphine (B1220529) alkaloids and can be used as a starting point for method development and validation.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV-Vis spectral analysis of a pure standard of Griffithazanone A (a common range for aporphine alkaloids is 254-320 nm).

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

Preparation of Standard and Sample Solutions:

• Standard Stock Solution: Accurately weigh and dissolve Griffithazanone A in methanol to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve a range of concentrations.

• Sample Solution: Extract the plant material with methanol, filter, and dilute with the mobile phase to a concentration within the calibration range.

Method Validation Parameters (Hypothetical Data for a Proposed Method):

The following table presents hypothetical validation parameters based on typical performance for HPLC analysis of aporphine alkaloids. These values should be experimentally determined for a specific, validated method.

Parameter	Specification	Hypothetical Value
Linearity (r²)	≥ 0.999	0.9995
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	0.3 µg/mL
Accuracy (% Recovery)	98 - 102%	99.5%
Precision (% RSD)	≤ 2%	< 1.5%

Workflow for HPLC Analysis:

Caption: General workflow for the quantitative analysis of Griffithazanone A by HPLC.

Structural Elucidation Data

The structure of Griffithazanone A was elucidated based on spectral and chemical methods.[1]

NMR Spectroscopy:

The absolute configuration of Griffithazanone A was determined by the preparation of Mosher's esters.[1] Key structural features were identified using 1D and 2D NMR techniques. While the original publication should be consulted for the full dataset, representative chemical shifts for aporphine alkaloids are typically observed in the aromatic and aliphatic regions of the ¹H and ¹³C NMR spectra.

Mass Spectrometry:

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular formula of Griffithazanone A. The fragmentation pattern observed in MS/MS experiments can provide valuable structural information, characteristic of the aporphine alkaloid skeleton.

Biological Activity Context

While specific biological activities of Griffithazanone A are not extensively reported, compounds isolated from the Goniothalamus genus, particularly from Goniothalamus griffithii, have demonstrated significant cytotoxic effects against various cancer cell lines. Other compounds from this genus have shown a range of biological activities including antifungal, antiplasmodial, and antimycobacterial properties.

Potential Signaling Pathway Involvement (Hypothetical based on related compounds):

Studies on other cytotoxic compounds from Goniothalamus suggest that they may induce apoptosis in cancer cells. A potential mechanism could involve the intrinsic (mitochondrial) apoptosis pathway.

Caption: A potential apoptotic signaling pathway induced by cytotoxic compounds.

Conclusion

Griffithazanone A serves as a valuable phytochemical standard. The protocols and data presented here provide a foundation for its use in quality control, standardization of herbal products, and further research into its potential pharmacological activities. It is recommended that the proposed analytical method be fully validated in-house for specific applications.

References

• 1. Alkaloids from the roots of goniothalamus griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of (±)-Griffipavixanthone

Topic: Synthetic Routes to (±)-Griffipavixanthone

Audience: Researchers, scientists, and drug development professionals.

Introduction

(±)-Griffipavixanthone is a dimeric xanthone (B1684191) natural product that has garnered interest due to its unique molecular architecture and potential biological activity. This document provides detailed application notes and protocols for the total synthesis of (±)-Griffipavixanthone, based on the biomimetic approach developed by Porco and coworkers. The synthesis features a key cationic cycloaddition-cyclization cascade to construct the complex polycyclic core.

Data Presentation

The following tables summarize the quantitative data for the key steps in the total synthesis of (±)-Griffipavixanthone.

Table 1: Synthesis of Prenyloxyxanthone Monomer

Step	Reactant 1	Reactant 2	Reagents	Product	Yield	Reference
1-3	1,3,5-Trimethoxybenzene (B48636)	2,3-Dihydroxy-4-methoxybenzoic acid	1. Eaton's reagent 2. Methanolic KOH 3. Prenyl bromide, DMF	Prenyloxyxanthone 7	53% (over 3 steps)	[1]

Table 2: Key Dimerization–Cyclization Cascade and Final Deprotection

Step	Reactant	Reagents	Product	Yield	Reference
4	Prenyloxyxanthone 7	Ag₂O, CH₂Cl₂	p-Quinone methide intermediate	Not isolated	[2]
5a	p-Quinone methide intermediate	ZnI₂ (15 mol%), DCE, 40 °C, 16 h	Griffipavixanthone (B1150868) tetramethyl ether 15	15%	[1]
5b	p-Quinone methide intermediate	TFA (30 mol%), CH₂Cl₂, 35 °C, 18 h	Griffipavixanthone tetramethyl ether 15	21%	[1][3]
6	Griffipavixanthone tetramethyl ether 15	p-Thiocresol, K₂CO₃, N,N-DMA, 166 °C, 1.5 h	(±)-Griffipavixanthone 1	32%

Experimental Protocols

The following are detailed methodologies for the key experiments in the total synthesis of (±)-Griffipavixanthone.

Protocol 1: Synthesis of Prenyloxyxanthone Monomer (7)

This three-step, one-pot procedure begins with the condensation of 1,3,5-trimethoxybenzene and 2,3-dihydroxy-4-methoxybenzoic acid.

• Condensation: A solution of 1,3,5-trimethoxybenzene and 2,3-dihydroxy-4-methoxybenzoic acid in Eaton's reagent (a mixture of phosphorus pentoxide and methanesulfonic acid) is heated. The reaction progress is monitored by thin-layer chromatography (TLC).

• Hydrolysis and Demesylation: Upon completion, the reaction mixture is cooled to room temperature and carefully poured into ice-water. The resulting precipitate, a mixture of 5-hydroxy- and 5-mesyloxyxanthones, is collected by filtration. The crude solid is then suspended in methanolic potassium hydroxide (B78521) and refluxed until complete conversion of the mesylate to the corresponding phenoxide is observed by TLC.

• Alkylation: The solvent is removed under reduced pressure, and the resulting potassium salt is dissolved in anhydrous dimethylformamide (DMF). Prenyl bromide is added, and the mixture is stirred at room temperature until the starting material is consumed.

• Work-up and Purification: The reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The crude product is purified by column chromatography on silica (B1680970) gel to afford prenyloxyxanthone 7 (53% yield over 3 steps).

Protocol 2: Dimerization–Cyclization Cascade to Griffipavixanthone Tetramethyl Ether (15)

This key step involves the formation of a p-quinone methide intermediate followed by a Lewis or Brønsted acid-promoted cascade reaction.

• Oxidation to p-Quinone Methide: To a solution of prenyloxyxanthone 7 in dichloromethane, silver(I) oxide (Ag₂O) is added. The suspension is stirred at room temperature in the dark for 16 hours to generate the corresponding p-quinone methide. This intermediate is typically used in the next step without isolation.

• Lewis Acid-Catalyzed Cascade: To a solution of the di-O-methyl-protected vinyl p-quinone methide precursor in 1,2-dichloroethane (B1671644) (DCE) (0.05 M), zinc iodide (ZnI₂) (15 mol%) is added. The reaction mixture is stirred at 40 °C for 16 hours under an inert atmosphere.

• Brønsted Acid-Catalyzed Cascade (Alternative): To a solution of the p-quinone methide intermediate in dichloromethane, trifluoroacetic acid (TFA) (30 mol%) is added. The reaction mixture is stirred at 35 °C for 18 hours.

• Work-up and Purification: Upon completion, the reaction is quenched, and an aqueous work-up is performed. The crude product is purified by column chromatography to yield griffipavixanthone tetramethyl ether 15 .

Protocol 3: Demethylation to (±)-Griffipavixanthone (1)

The final step is the complete demethylation of the protected precursor to yield the natural product.

• Reaction Setup: A mixture of griffipavixanthone tetramethyl ether 15 , p-thiocresol (10.0 equiv), and potassium carbonate (1.0 equiv) in N,N-dimethylacetamide (N,N-DMA) is prepared under an inert atmosphere.

• Deprotection: The reaction is heated to 166 °C for 1.5 hours. The reaction progress is monitored by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is subjected to an appropriate aqueous work-up. The crude product is then purified by preparative high-performance liquid chromatography (HPLC) to afford (±)-Griffipavixanthone 1 (32% yield).

Visualizations

Diagram 1: Overall Synthetic Route to (±)-Griffipavixanthone

Caption: Synthetic overview for the total synthesis of (±)-Griffipavixanthone.

Diagram 2: Key Cationic Cycloaddition-Cyclization Cascade

Caption: The proposed mechanism of the key cycloaddition-cyclization cascade.

Diagram 3: Experimental Workflow for (±)-Griffipavixanthone Synthesis

Caption: A summary of the experimental workflow for the synthesis.

References

• 1. Biomimetic Total Synthesis of (±)-Griffipavixanthone via a Cationic Cycloaddition–Cyclization Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Griffithazanone A Isolation

Welcome to the technical support center for the isolation of Griffithazanone A. This resource is designed for researchers, scientists, and drug development professionals engaged in the extraction and purification of this natural product. Here you will find troubleshooting guides and frequently asked questions to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of Griffithazanone A?

Griffithazanone A is a naturally occurring alkaloid that has been isolated from the roots of Goniothalamus griffithii[1][2]. This plant is a member of the Annonaceae family and is found in regions of southern mainland China, India, and Thailand[2].

Q2: What major classes of compounds are typically co-extracted with Griffithazanone A from Goniothalamus griffithii?

Extracts from Goniothalamus griffithii are complex mixtures containing various classes of secondary metabolites. Alongside Griffithazanone A, researchers can expect to isolate other alkaloids and styryl-lactones. The presence of these structurally similar compounds often complicates the purification process.

Compound Class	Examples of Co-extractives from Goniothalamus griffithii
Alkaloids	Griffithdione, Griffithinam, 4-methyl-2,9,10-(2H)-1-azaanthracenetrione, Velutinam, Aristololactam BI, Aristololactam BII, Aristololactam AII, Norcepharanone B[1][2]
Styryl-lactones	Goniothalamin, 8-O-acetylgoniotriol
Cyclopeptides	Grifficyclocin A
Aporphine Alkaloids	Griffinin

Q3: What are the known spectroscopic characteristics of Griffithazanone A?

Griffithazanone A is typically obtained as yellow needles with a melting point of 208-210 °C. Its molecular formula has been determined as C14H11NO4 by high-resolution electron ionization mass spectrometry (HREIMS). The structure was elucidated using spectroscopic methods, and its absolute configuration was determined by the preparation of Mosher's esters.

Troubleshooting Guide

This guide addresses specific issues that may arise during the isolation and purification of Griffithazanone A.

Problem 1: Low yield of Griffithazanone A from the initial extract.

• Possible Cause: Inefficient initial extraction from the plant material.

• Solution: The original isolation protocol for Griffithazanone A utilized an ethanolic extract of the roots of Goniothalamus griffithii. Ensure that the plant material is thoroughly dried and powdered to maximize the surface area for solvent penetration. Multiple extractions with fresh solvent will enhance the recovery of the target compound.

Problem 2: Difficulty in separating Griffithazanone A from co-eluting alkaloids.

• Possible Cause: The crude extract of Goniothalamus griffithii contains a complex mixture of structurally related alkaloids, making chromatographic separation challenging.

• Solution: A multi-step chromatographic approach is recommended. The initial separation can be performed on a silica (B1680970) gel column. Further purification can be achieved using preparative thin-layer chromatography (TLC) on silica gel with an appropriate solvent system, such as petroleum ether-EtOAc (3:2).

Problem 3: The isolated Griffithazanone A is an oil and will not crystallize.

• Possible Cause: Quinoline (B57606) derivatives can often be challenging to crystallize, sometimes remaining as oils even after chromatographic purification.

• Solution: If direct crystallization from the purified fractions fails, consider forming a salt of the quinoline derivative. As basic compounds, quinolines can often be precipitated as crystalline salts, such as hydrochloride or picrate (B76445) salts, which can then be filtered and the free base regenerated.

Problem 4: Decomposition of Griffithazanone A during purification.

• Possible Cause: Quinoline-diones, a class of compounds structurally related to Griffithazanone A, are known to be unstable, particularly on silica gel. The presence of acidic protons on the silica surface can catalyze degradation.

• Solution:

  • Deactivated Silica: Consider deactivating the silica gel with a base, such as triethylamine (B128534) (NEt3), before packing the column to neutralize acidic sites.

  • Alternative Stationary Phases: If decomposition persists on silica, explore other stationary phases like alumina (B75360) (neutral or basic) or Florisil.

  • Inert Atmosphere: For highly sensitive compounds, performing purification steps under an inert atmosphere (e.g., in a glovebox or on a Schlenk line) can prevent oxidative degradation.

  • Solvent Degassing: Degassing solvents prior to use in chromatography can also help minimize degradation.

Experimental Workflow

The following diagram illustrates a typical workflow for the isolation of Griffithazanone A from the roots of Goniothalamus griffithii, based on published methods.

Caption: General workflow for the isolation of Griffithazanone A.

Logical Troubleshooting Workflow

This diagram outlines a decision-making process for addressing common purification challenges.

Caption: Decision tree for troubleshooting Griffithazanone A purification.

References

• 1. Alkaloids from the roots of goniothalamus griffithii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Solubility Challenges with Griffithazanone A

For researchers, scientists, and drug development professionals working with Griffithazanone A, this technical support center provides essential guidance on overcoming potential solubility issues. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful use of Griffithazanone A in your research.

Frequently Asked Questions (FAQs)

Q1: My Griffithazanone A is not dissolving in my desired solvent. What are the first steps I should take?

A1: Initial troubleshooting should focus on the purity of both the compound and the solvent. Ensure you are using a high-purity grade of Griffithazanone A and anhydrous, high-purity solvents. Water absorption by hygroscopic solvents like DMSO can significantly reduce their solvating power. Gentle warming (e.g., 30-40°C) and sonication can also be effective in facilitating dissolution.

Q2: I'm observing precipitation when I dilute my Griffithazanone A stock solution (e.g., in DMSO) into an aqueous buffer. How can I prevent this?

A2: This phenomenon, often called "crashing out," occurs when a compound that is soluble in an organic solvent is introduced into a poorly solubilizing aqueous environment. To mitigate this, consider the following:

• Slower addition and vigorous mixing: Add the stock solution dropwise into the vortexing aqueous buffer.

• Use of co-solvents: Prepare the aqueous buffer with a percentage of a water-miscible organic co-solvent like ethanol, propylene (B89431) glycol, or PEG 400.

• Inclusion of surfactants: Adding a small amount of a non-ionic surfactant, such as Tween 80 or Pluronic F-68, to the aqueous buffer can help form micelles that encapsulate the compound and maintain its solubility.

Q3: Are there any general solvent recommendations for quinoline-based compounds like Griffithazanone A?

A3: Quinoline (B57606) and its derivatives are often soluble in organic solvents. For initial stock solutions, dimethyl sulfoxide (B87167) (DMSO) and N,N-dimethylformamide (DMF) are commonly used. For less polar derivatives, solvents like dichloromethane (B109758) (DCM) or chloroform (B151607) might be effective. Due to the presence of polar functional groups in Griffithazanone A, polar aprotic solvents are a good starting point.

Q4: Can pH adjustment be used to improve the solubility of Griffithazanone A?

A4: The structure of Griffithazanone A contains a quinoline nitrogen, which can be basic. Therefore, its solubility may be pH-dependent. Lowering the pH of an aqueous solution could lead to protonation of the nitrogen atom, potentially increasing its aqueous solubility. It is advisable to perform a pH-solubility profile to determine the optimal pH range for your experiments.

Troubleshooting Guide

Should you encounter solubility issues, the following table provides a structured approach to troubleshooting.

Problem	Potential Cause	Suggested Solution
Griffithazanone A powder does not dissolve in the initial solvent (e.g., DMSO).	Insufficient solvent volume.	Increase the solvent volume to decrease the concentration.
Low kinetic energy.	Gently warm the solution (30-40°C) and/or sonicate in a water bath.
Solvent has absorbed water (if hygroscopic).	Use a fresh, unopened bottle of anhydrous, high-purity solvent.
Precipitation occurs upon storage of the stock solution at low temperatures.	The compound's solubility limit is exceeded at the storage temperature.	Prepare a more dilute stock solution. Before use, gently warm the solution to ensure everything has redissolved.
The compound precipitates when the stock solution is diluted into an aqueous medium.	Rapid change in solvent polarity ("crashing out").	Add the stock solution slowly to the vigorously stirred aqueous buffer. Consider using a buffer containing a co-solvent or a surfactant.
The final concentration in the aqueous medium is above the solubility limit.	Decrease the final concentration of Griffithazanone A in the aqueous medium.

Experimental Protocols

Protocol 1: Determination of Griffithazanone A Solubility in Various Solvents

Objective: To quantitatively determine the solubility of Griffithazanone A in a range of common laboratory solvents.

Materials:

• Griffithazanone A

• Selection of solvents (e.g., Water, PBS pH 7.4, Ethanol, Methanol, DMSO, DMF, Acetonitrile)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatic shaker or rotator

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Methodology:

• Add an excess amount of Griffithazanone A to a vial containing a known volume of the test solvent (e.g., 1 ml).

• Tightly cap the vials and place them in a thermostatic shaker set at a constant temperature (e.g., 25°C).

• Equilibrate the samples for a set period (e.g., 24-48 hours) to ensure saturation is reached.

• After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

• Carefully collect a known volume of the supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.

• Quantify the concentration of Griffithazanone A in the diluted supernatant using a pre-validated HPLC or UV-Vis spectrophotometry method.

• Calculate the solubility of Griffithazanone A in the test solvent (e.g., in mg/mL or µM).

Hypothetical Solubility Data for Griffithazanone A

The following table provides a template for recording your experimental solubility data. The values presented are hypothetical and for illustrative purposes only.

Solvent	Solubility at 25°C (µg/mL)	Solubility at 37°C (µg/mL)
Water	< 1	< 5
PBS (pH 7.4)	< 1	< 5
Ethanol	500	1200
DMSO	> 20,000	> 25,000
10% DMSO in PBS	15	40
5% Solutol HS 15 in Water	150	350

Visualizing Experimental Workflows and Potential Mechanisms

Experimental Workflow for Solubility Troubleshooting

Caption: A logical workflow for troubleshooting solubility issues with Griffithazanone A.

Hypothetical Signaling Pathway for Griffithazanone A's Potential Anti-Cancer Activity

Based on the known biological activities of similar quinoline-containing natural products, a potential, hypothetical mechanism of action for Griffithazanone A in cancer cells could involve the induction of apoptosis.

Caption: A hypothetical signaling pathway for the anti-cancer activity of Griffithazanone A.

Technical Support Center: Investigating the Degradation of Novel Natural Products

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental studies on the degradation of novel natural products, with Griffithazanone A used as an illustrative example.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for investigating the degradation of a novel natural product like Griffithazanone A?

A1: The initial step is to perform forced degradation (stress testing) studies.[1][2][3] This involves subjecting the compound to a range of harsh conditions to intentionally induce degradation.[1][4] The goal is to identify potential degradation products and understand the compound's intrinsic stability. These studies are crucial for developing and validating stability-indicating analytical methods.

Q2: What are the typical stress conditions used in forced degradation studies?

A2: Forced degradation studies typically expose the active pharmaceutical ingredient (API) to hydrolytic, oxidative, photolytic, and thermal stress. The aim is to achieve a target degradation of approximately 10-20% to ensure that the primary degradation products can be detected and characterized.

Q3: My novel compound shows no degradation under initial stress conditions. What should I do?

A3: If your compound, for instance, Griffithazanone A, shows no degradation, it may be necessary to employ more strenuous conditions. Consider increasing the concentration of the stress agent (e.g., acid, base, or oxidizing agent), extending the exposure time, or raising the temperature. It is important to document all conditions and provide a rationale if no degradation can be achieved, as this indicates high stability.

Q4: The degradation of my compound is too rapid, resulting in a complex mixture of products. How can I simplify the analysis?

A4: If degradation is too extensive, reduce the severity of the stress conditions. You can shorten the exposure time, lower the temperature, or use a lower concentration of the stress agent. Analyzing samples at multiple time points can also help distinguish between primary and secondary degradation products.

Q5: Which analytical techniques are most suitable for analyzing degradation products?

A5: High-Performance Liquid Chromatography (HPLC) is a widely used and powerful technique for separating, identifying, and quantifying degradation products. Coupling HPLC with a mass spectrometer (LC-MS) is highly effective for identifying the structures of the degradants. Other useful spectroscopic methods include UV-Visible spectroscopy, Fourier-transform infrared spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Guides

Issue 1: Poor Peak Resolution in HPLC Analysis of Degradation Products

• Symptom: Co-elution or broad peaks are observed in the chromatogram, making it difficult to distinguish between the parent compound and its degradants.

• Possible Causes & Solutions:

  • Inappropriate Mobile Phase: Modify the mobile phase composition, such as the ratio of organic solvent to aqueous buffer or the pH of the buffer.

  • Incorrect Column: Select a column with a different stationary phase chemistry or particle size to improve selectivity.

  • Suboptimal Gradient: Adjust the gradient elution profile to enhance the separation of closely eluting peaks.

  • Temperature Fluctuation: Use a column oven to maintain a stable temperature, as temperature can affect retention times and peak shape.

Issue 2: Mass Imbalance in Stability Studies

• Symptom: The sum of the assay value of the parent drug and the known degradation products is significantly less than 100%.

• Possible Causes & Solutions:

  • Non-UV Active Degradants: Some degradation products may lack a chromophore and are therefore not detected by a UV detector. Use a universal detector like a mass spectrometer or a charged aerosol detector.

  • Volatile Degradants: Degradation may produce volatile compounds that are not detected by standard HPLC methods. Consider using Gas Chromatography (GC) for analysis.

  • Adsorption to Container: The compound or its degradants may adsorb to the surface of the storage container. Analyze a rinse of the container to check for adsorbed material.

  • Incomplete Elution: Some highly retained compounds may not elute from the HPLC column under the current method. A stronger solvent in the mobile phase or a more aggressive gradient may be necessary.

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on a novel natural product.

• Preparation of Stock Solution: Prepare a stock solution of the compound (e.g., Griffithazanone A) in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Hydrolytic Degradation (Acidic and Basic):

  • Mix the stock solution with 0.1 M HCl and 0.1 M NaOH in separate vials.

  • Heat the solutions at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 24 hours).

  • At various time points, withdraw samples, neutralize them, and dilute to an appropriate concentration for analysis.

• Oxidative Degradation:

  • Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30%).

  • Keep the solution at room temperature for a set period (e.g., 24 hours).

  • Withdraw samples at different intervals for analysis.

• Thermal Degradation:

  • Store the solid compound and a solution of the compound at an elevated temperature (e.g., 70°C) for an extended period (e.g., one week).

  • Analyze samples periodically.

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound to a light source with a specified output (e.g., ICH Q1B conditions).

  • Keep a control sample in the dark.

  • Analyze the exposed and control samples at a designated time point.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Data Presentation

Table 1: Summary of Forced Degradation Conditions for a Hypothetical Study on Griffithazanone A

Stress Condition	Reagent/Condition	Temperature	Duration	% Degradation (Hypothetical)	Number of Degradants (Hypothetical)
Acid Hydrolysis	0.1 M HCl	60°C	24 hours	15.2	2
Base Hydrolysis	0.1 M NaOH	60°C	24 hours	22.5	3
Oxidation	3% H₂O₂	Room Temp	24 hours	18.7	2
Thermal (Solid)	70°C	1 week	5.1	1
Thermal (Solution)	70°C	1 week	8.3	1
Photolytic (Solid)	ICH Q1B	Room Temp	7 days	2.4	1
Photolytic (Solution)	ICH Q1B	Room Temp	7 days	6.8	2

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for poor HPLC peak resolution.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jpsbr.org [jpsbr.org]
• 3. biomedres.us [biomedres.us]
• 4. pharmtech.com [pharmtech.com]

Technical Support Center: Optimizing HPLC Separation of Griffithazanone A Isomers

Welcome to the technical support center for the chromatographic separation of Griffithazanone A isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the HPLC analysis of this compound.

Understanding the Challenge: Griffithazanone A Isomers

Griffithazanone A, with the chemical formula C₁₄H₁₁NO₄, possesses two chiral centers.[1] This gives rise to four possible stereoisomers: (3R,4R), (3S,4S), (3R,4S), and (3S,4R). The (3R,4R) and (3S,4S) isomers are enantiomers of each other, as are the (3R,4S) and (3S,4R) isomers. The relationship between any other pairing (e.g., (3R,4R) and (3R,4S)) is diastereomeric. Diastereomers have different physical properties and thus can be separated by standard HPLC techniques, whereas enantiomers require a chiral environment for separation. This guide focuses on the separation of the diastereomeric pairs.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Griffithazanone A isomers?

The main challenge lies in the structural similarity of the diastereomers, which often results in co-elution or poor resolution during HPLC analysis. Achieving baseline separation is critical for accurate quantification and isolation of each isomer.

Q2: What is a good starting point for an HPLC method to separate Griffithazanone A diastereomers?

A reversed-phase HPLC method is a common starting point. Diastereomers can often be separated on standard achiral columns like C18 or Phenyl-Hexyl.

Suggested Initial HPLC Conditions:

Parameter	Recommendation
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	30-70% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Q3: When should I consider using a chiral column for Griffithazanone A analysis?

If your goal is to separate all four stereoisomers, including the enantiomeric pairs ((3R,4R) from (3S,4S) and (3R,4S) from (3S,4R)), a chiral stationary phase is necessary. Standard achiral columns will not resolve enantiomers.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC separation of Griffithazanone A isomers.

Issue 1: Poor or No Resolution of Diastereomer Peaks

Symptoms:

• A single, broad peak is observed.

• Peaks are significantly overlapped, preventing accurate quantification.

Troubleshooting Workflow:

Caption: Troubleshooting logic for poor HPLC peak resolution.

Detailed Solutions for Poor Resolution:

Possible Cause	Troubleshooting Step	Rationale
Inappropriate Stationary Phase	1. Switch Column Chemistry: If using a standard C18 column, try a different stationary phase such as Phenyl-Hexyl or Cyano. 2. Consider a Chiral Column: If separation of all four stereoisomers is required.	Different stationary phases offer varying selectivities based on interactions like pi-pi bonding and dipole-dipole interactions, which can enhance diastereomer separation. Chiral columns provide the necessary stereospecific interactions to resolve enantiomers.
Suboptimal Mobile Phase Composition	1. Modify Organic Modifier: Switch between acetonitrile and methanol (B129727). 2. Adjust Gradient: A shallower gradient around the elution time of the isomers can improve resolution. 3. Isocratic Elution: If retention times are close, an optimized isocratic method may provide better separation.	Changing the mobile phase alters polarity and solvent strength, directly impacting retention and selectivity.
Incorrect Flow Rate or Temperature	1. Optimize Flow Rate: Test lower flow rates (e.g., 0.8 mL/min) to increase interaction time with the stationary phase. 2. Adjust Column Temperature: Vary the temperature (e.g., 25°C, 35°C, 45°C) as it can affect selectivity.	Lower flow rates can improve resolution, while temperature changes can alter the thermodynamics of the separation.

Issue 2: Peak Tailing or Fronting

Symptoms:

• Asymmetrical peaks, with a "tail" or "front" extending from the main peak.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Column Overload	Reduce the concentration of the injected sample.	Injecting too much sample can saturate the stationary phase, leading to poor peak shape.
Secondary Interactions	Add a small amount of a competing agent to the mobile phase (e.g., triethylamine (B128534) for basic compounds) if silanol (B1196071) interactions are suspected.	This can mask active sites on the silica (B1680970) backbone of the column, reducing unwanted interactions.
Incompatible Sample Solvent	Ensure the sample is dissolved in a solvent that is weaker than or similar in strength to the initial mobile phase.	A strong sample solvent can cause the analyte band to spread before it reaches the column, resulting in distorted peaks.

Issue 3: Baseline Noise or Drift

Symptoms:

• Fluctuations or a sloping baseline in the chromatogram.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Contaminated Mobile Phase	Prepare fresh mobile phase daily and use high-purity solvents.	Impurities in the mobile phase can cause baseline instability.
Air Bubbles in the System	Degas the mobile phase before use.	Air bubbles in the pump or detector can cause pressure fluctuations and baseline noise.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.	Changes in column temperature can affect the refractive index of the mobile phase and cause baseline drift.

Experimental Protocols

Protocol 1: Method Development for Diastereomer Separation

This protocol outlines a systematic approach to developing a robust HPLC method for separating Griffithazanone A diastereomers.

Method Development Workflow:

Caption: Systematic workflow for HPLC method development.

Steps:

• Initial Conditions: Begin with the suggested starting conditions outlined in the FAQ section.

• Scouting Gradient: Perform a broad gradient run (e.g., 10-90% organic solvent over 30 minutes) to determine the approximate elution time of the isomers.

• Gradient Optimization: Based on the scouting run, design a shallower gradient around the elution window of the isomers to improve resolution.

• Solvent Selectivity: If resolution is still insufficient, switch the organic modifier from acetonitrile to methanol and re-optimize the gradient. The change in solvent can alter the selectivity of the separation.

• Stationary Phase Selectivity: If changing the mobile phase does not provide adequate separation, select a column with a different stationary phase (e.g., Phenyl-Hexyl) to exploit different separation mechanisms.

• Temperature and Flow Rate Fine-Tuning: Once a suitable column and mobile phase are identified, fine-tune the column temperature and flow rate to maximize resolution and efficiency.

This technical support guide provides a comprehensive starting point for researchers working on the HPLC separation of Griffithazanone A isomers. By systematically addressing common issues and following a logical method development workflow, a robust and reliable separation method can be achieved.

References

• 1. chemwhat.com [chemwhat.com]

Navigating the Synthesis of Griffithazanone A: A Technical Support Guide

For researchers and medicinal chemists embarking on the synthesis of Griffithazanone A, a potent natural product with significant biological activity, this technical support center provides a comprehensive resource for troubleshooting common experimental hurdles. Drawing upon established principles of quinoline (B57606) synthesis, this guide addresses potential challenges in a practical question-and-answer format, offering detailed protocols and data-driven insights to streamline your synthetic workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a low yield in the initial condensation and cyclization steps to form the benzo[g]quinoline core. What are the likely causes and solutions?

Low yields during the formation of the quinoline nucleus are a frequent challenge. Several factors can contribute to this issue:

• Incomplete Condensation: The initial reaction between the aniline (B41778) derivative and the β-dicarbonyl compound may not go to completion.

• Side Reactions: Competing side reactions, such as self-condensation of the carbonyl compound or polymerization, can reduce the yield of the desired product.

• Steric Hindrance: Bulky substituents on either of the starting materials can impede the reaction.[1]

Troubleshooting Strategies:

Parameter	Recommendation	Rationale
Catalyst	Screen both acid and base catalysts. For Friedländer synthesis, Lewis acids (e.g., TiCl₄, Sc(OTf)₃) or Brønsted acids can be effective.[2] For Combes synthesis, a strong acid like sulfuric acid or a polyphosphoric ester (PPE) is typically used.[1]	The choice of catalyst can significantly influence reaction rates and selectivity.
Temperature	Optimize the reaction temperature. While heating is often necessary to drive cyclization, excessive heat can lead to decomposition and tar formation.[3]	Finding the optimal temperature balance is crucial for maximizing yield.
Solvent	Employ a solvent that facilitates the removal of water, a byproduct of the condensation reaction. Toluene with a Dean-Stark trap is a common choice.	The removal of water drives the reaction equilibrium towards product formation.[3]
Reactant Ratio	Experiment with a slight excess of one of the reactants, typically the more volatile or less expensive one.	This can help to drive the reaction to completion.

Q2: I am struggling with the formation of multiple regioisomers during the synthesis. How can I improve the regioselectivity?

Regioselectivity is a critical consideration, especially when using unsymmetrical ketones or anilines, which can lead to the formation of undesired positional isomers.

Strategies for Controlling Regioselectivity:

Approach	Detailed Methodology	Expected Outcome
Directing Groups	Introduce a directing group, such as a phosphonate (B1237965) group, on one of the α-carbons of the ketone.	This can provide excellent control over the regioselectivity of the annulation by favoring the formation of one isomer.
Catalyst Selection	The use of specific amine catalysts or ionic liquids has been shown to favor the formation of one regioisomer over another.	The catalyst can influence the transition state of the reaction, thereby directing the regiochemical outcome.
Reaction Conditions	Carefully optimize the reaction temperature and solvent.	These parameters can subtly influence the kinetic versus thermodynamic control of the reaction, affecting the product ratio.

Q3: The purification of the crude Griffithazanone A precursor is proving difficult due to the presence of tarry byproducts. What are the best purification techniques?

The formation of tar-like substances is a common issue in quinoline syntheses, particularly in highly acidic and high-temperature conditions like the Skraup synthesis.

Purification Recommendations:

• Column Chromatography: This is the most common and effective method for separating the desired product from impurities. A gradient elution with a solvent system like hexane/ethyl acetate (B1210297) or dichloromethane/methanol is often successful.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method. This can be facilitated by forming a salt, such as a hydrochloride or picrate, which may have better crystallization properties.

• Distillation: For liquid quinoline derivatives, vacuum distillation can be employed.

To minimize tar formation in the first place, consider the following:

• Moderating Agents: In vigorous reactions like the Skraup synthesis, using a moderating agent such as ferrous sulfate (B86663) (FeSO₄) or boric acid can help control the exothermic nature of the reaction and reduce tar formation.

• Strict Temperature Control: Avoid overheating the reaction mixture.

Experimental Protocols

General Protocol for Friedländer Annulation:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 2-aminoaryl ketone (1 equivalent) in a suitable solvent (e.g., toluene, ethanol).

• Addition of Carbonyl Compound: Add the β-dicarbonyl compound (1.1 equivalents) to the solution.

• Catalyst Addition: Introduce the catalyst (e.g., 10 mol% of a Lewis acid or a catalytic amount of a base like piperidine).

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate forms, filter the solid and wash it with a cold solvent. If the product remains in solution, perform an aqueous work-up, which may involve extraction with an organic solvent, followed by washing with brine, drying over anhydrous sodium sulfate, and removal of the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization.

Data Presentation

The following table summarizes typical reaction conditions and yields for common quinoline synthesis methods that could be adapted for the synthesis of the Griffithazanone A core.

Synthesis Method	Typical Catalyst	Solvent	Temperature	Typical Yield Range	Key Challenges
Friedländer	Acid (e.g., p-TsOH) or Base (e.g., Piperidine)	Toluene, Ethanol	Reflux	40-80%	Regioselectivity with unsymmetrical ketones
Combes	Strong Acid (e.g., H₂SO₄, PPE)	-	100-150°C	30-70%	Low yields, steric hindrance
Skraup	H₂SO₄, Oxidizing agent (e.g., nitrobenzene)	Glycerol	130-160°C	20-60%	Highly exothermic, tar formation

Visualizing the Workflow

To aid in understanding the experimental process and troubleshooting logic, the following diagrams are provided.

Caption: A generalized experimental workflow for the synthesis of the Griffithazanone A core structure.

Caption: A decision tree for troubleshooting common issues in Griffithazanone A synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

minimizing side reactions in Griffithazanone A derivatization

Welcome to the technical support center for the derivatization of Griffithazanone A. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this natural product while minimizing side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive functional groups in Griffithazanone A that can lead to side reactions during derivatization?

Griffithazanone A possesses several reactive sites that can participate in side reactions if not properly managed. These include a secondary alcohol, an amide, and two ketone functionalities within its core structure. The relative reactivity of these groups can lead to a lack of selectivity and the formation of undesired byproducts.

Q2: I am observing low yields in my derivatization reaction. What are the potential causes?

Low yields can stem from several factors:

• Steric Hindrance: The complex, polycyclic structure of Griffithazanone A can sterically hinder the approach of reagents to the target functional group.

• Suboptimal Reaction Conditions: Temperature, reaction time, solvent, and catalyst choice can significantly impact reaction efficiency.[1]

• Side Reactions: Competing reactions at other functional groups consume the starting material and reduce the yield of the desired product.

• Decomposition: The molecule may be unstable under the chosen reaction conditions.

Q3: How can I selectively derivatize the secondary alcohol of Griffithazanone A without affecting the amide or ketone groups?

Achieving selective derivatization of the secondary alcohol often requires careful selection of reagents and reaction conditions. Strategies include:

• Chemoselective Reagents: Employing reagents known to selectively react with alcohols in the presence of amides and ketones. For instance, specific acylating agents under mild, base-catalyzed conditions may favor alcohol derivatization.

• Protecting Groups: A robust strategy involves protecting the more reactive ketone and amide functionalities, carrying out the desired reaction on the alcohol, and then deprotecting the other groups. This is known as an orthogonal protection strategy.[2][3]

Q4: What are common side reactions observed when targeting the amide group for derivatization?

When targeting the amide group, particularly for reactions like N-alkylation, potential side reactions include:

• O-alkylation: If a strong base is used to deprotonate the amide, it can also deprotonate the secondary alcohol, leading to a competing O-alkylation reaction.

• Reaction at the Carbonyl: The amide carbonyl can sometimes be susceptible to nucleophilic attack, depending on the reaction conditions.

• Hydrolysis: Under harsh acidic or basic conditions, the amide bond can be hydrolyzed.[4]

Q5: My purification process is yielding a mixture of products. What are the best practices for purifying Griffithazanone A derivatives?

A mixture of products often indicates the occurrence of side reactions. Effective purification strategies include:

• Chromatography: High-performance liquid chromatography (HPLC) and flash column chromatography are powerful techniques for separating complex mixtures of derivatives.

• Crystallization: If the desired product is crystalline, this can be an effective method for purification.

• Protecting Group Strategy: Utilizing a protecting group strategy can significantly simplify the product mixture, making purification more straightforward.

Troubleshooting Guides

Issue 1: Formation of Multiple Products in Acylation Reaction Targeting the Secondary Alcohol

Potential Cause	Troubleshooting Steps
Non-selective Acylation	The acylating agent is reacting with the amide nitrogen or enolizable ketones in addition to the secondary alcohol.
1. Use a milder acylating agent: Consider using an acid anhydride (B1165640) with a non-nucleophilic base (e.g., pyridine (B92270), triethylamine) instead of a more reactive acyl chloride.
2. Optimize reaction temperature: Lowering the reaction temperature can often increase selectivity.[5]
3. Employ a protecting group strategy: Protect the ketone and amide groups prior to acylation.
Base-catalyzed Side Reactions	The base used is promoting side reactions such as enolization of the ketones followed by acylation.
1. Use a sterically hindered base: A bulky base is less likely to interact with the sterically hindered positions of the molecule.
2. Use a non-nucleophilic base: Bases like 2,6-lutidine or proton sponge can be effective.

Issue 2: Reduction of Ketone Groups During a Reaction Targeting Another Functionality

Potential Cause	Troubleshooting Steps
Unintended Reductant	Some reagents can act as reducing agents under certain conditions.
1. Review all reagents: Ensure that no component of the reaction mixture has reducing properties towards ketones.
Use of Hydride Reagents for Other Transformations	Attempting a reduction elsewhere in a derivative of Griffithazanone A.
1. Use a chemoselective reducing agent: Sodium borohydride (B1222165) (NaBH4) is a milder reducing agent that is less likely to reduce amides compared to more powerful reagents like lithium aluminum hydride (LiAlH4).
2. Protect the ketone groups: Convert the ketones to acetals or ketals, which are stable to many reducing agents.

Issue 3: Low Conversion Rate in Derivatization Reaction

Potential Cause	Troubleshooting Steps
Insufficient Reagent	The molar ratio of the derivatizing agent to the substrate may be too low.
1. Increase the excess of the derivatizing agent: A higher concentration can drive the reaction to completion.
Poor Solvent Choice	The solvent may not be suitable for the reaction, leading to poor solubility or reactivity.
1. Screen different solvents: Test a range of aprotic and protic solvents to find the optimal medium.
Short Reaction Time or Low Temperature	The reaction may not have reached equilibrium or the activation energy barrier is not being overcome.
1. Monitor the reaction over time: Use techniques like TLC or LC-MS to determine the optimal reaction time.
2. Increase the reaction temperature: Carefully increase the temperature while monitoring for the formation of degradation products.

Data Presentation

Table 1: Comparison of Protecting Groups for Functional Groups in Griffithazanone A

Functional Group	Protecting Group	Protection Conditions	Deprotection Conditions	Stability
Secondary Alcohol	Silyl Ethers (e.g., TBDMS)	TBDMS-Cl, Imidazole, DMF	TBAF or HF in Acetonitrile	Stable to basic and organometallic reagents.
Acetal (e.g., THP)	Dihydropyran, p-TsOH	Aqueous Acid	Stable to basic and nucleophilic reagents.
Amide	Carbamate (e.g., Boc)	(Boc)2O, Base	Trifluoroacetic Acid (TFA)	Stable to a wide range of non-acidic conditions.
Benzyl (Bn)	Benzyl bromide, Base	Hydrogenolysis (H2, Pd/C)	Stable to acidic and basic conditions.
Ketone	Acetal/Ketal (e.g., ethylene (B1197577) glycol)	Ethylene glycol, p-TsOH, Dean-Stark	Aqueous Acid	Stable to basic, nucleophilic, and reducing agents.

Experimental Protocols

Protocol 1: Selective Protection of Ketone Functionalities as Acetals

• Dissolve Griffithazanone A in a suitable solvent (e.g., toluene (B28343) or benzene) in a round-bottom flask equipped with a Dean-Stark apparatus.

• Add an excess of ethylene glycol (5-10 equivalents) and a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Heat the mixture to reflux. Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., triethylamine (B128534) or saturated sodium bicarbonate solution).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting di-acetal protected Griffithazanone A by column chromatography.

Protocol 2: Acylation of the Secondary Alcohol in Protected Griffithazanone A

• Dissolve the di-acetal protected Griffithazanone A in a dry, aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Add a non-nucleophilic base such as pyridine or triethylamine (1.5-2 equivalents).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the desired acylating agent (e.g., acetic anhydride or benzoyl chloride) (1.2-1.5 equivalents).

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove the base, then with saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer, filter, and concentrate to yield the acylated product.

• Purify by column chromatography if necessary.

Protocol 3: Deprotection of Acetal Groups

• Dissolve the fully derivatized Griffithazanone A in a mixture of a protic solvent (e.g., methanol (B129727) or ethanol) and water.

• Add a catalytic amount of a strong acid (e.g., hydrochloric acid or sulfuric acid).

• Stir the reaction mixture at room temperature. Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

• Remove the organic solvent under reduced pressure.

• Extract the aqueous layer with an appropriate organic solvent.

• Dry the combined organic layers, filter, and concentrate to obtain the final deprotected derivative.

• Purify by column chromatography or crystallization.

Visualizations

Caption: Orthogonal protection workflow for selective derivatization.

Caption: Troubleshooting logic for derivatization issues.

References

• 1. www1.chem.umn.edu [www1.chem.umn.edu]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. WO2003087078A1 - Selective acylation of secondary hydroxyl groups - Google Patents [patents.google.com]

dealing with matrix effects in Griffithazanone A quantification

Welcome to the technical support center for the quantification of Griffithazanone A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges, particularly matrix effects, encountered during the bioanalysis of this novel compound.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Griffithazanone A?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte by the presence of co-eluting endogenous components in a sample matrix.[1][2] This phenomenon can lead to either ion suppression or enhancement, resulting in inaccurate and imprecise quantification of Griffithazanone A.[3][4] In biological matrices such as plasma or serum, phospholipids (B1166683) are a common cause of matrix effects in LC-MS/MS analysis.[5]

Q2: How can I determine if my Griffithazanone A assay is experiencing matrix effects?

A2: The presence of matrix effects can be assessed using a post-extraction addition method. In this approach, the response of Griffithazanone A in a neat solution is compared to its response when spiked into an extracted blank matrix sample. A significant difference between these responses indicates the presence of matrix effects.

Q3: What is a suitable internal standard (IS) for the quantification of Griffithazanone A?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of Griffithazanone A (e.g., ¹³C- or ¹⁵N-labeled Griffithazanone A). SIL-IS co-elutes with the analyte and experiences similar matrix effects, thereby providing the most accurate compensation. If a SIL-IS is unavailable, a structural analog that is not present in the sample matrix and has similar chromatographic and mass spectrometric behavior can be used.

Q4: Can changing my sample preparation method reduce matrix effects?

A4: Yes, optimizing sample preparation is a highly effective strategy to minimize matrix effects by removing interfering endogenous components. Techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are generally more effective at removing matrix components than protein precipitation (PPT).

Q5: Is it possible to mitigate matrix effects by adjusting the chromatographic conditions?

A5: Absolutely. Optimizing the chromatographic separation can resolve Griffithazanone A from co-eluting matrix components. This can be achieved by adjusting the mobile phase composition, gradient profile, or by using a different stationary phase to improve selectivity.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the quantification of Griffithazanone A.

Problem	Potential Cause	Recommended Solution
Poor reproducibility of Griffithazanone A signal	Significant matrix effects	Evaluate and optimize the sample preparation method (see Experimental Protocols). Use a stable isotope-labeled internal standard.
Low recovery of Griffithazanone A	Inefficient extraction	Optimize the pH and solvent composition for LLE or the sorbent and elution solvent for SPE.
Ion suppression observed	Co-elution of phospholipids or other matrix components	Improve chromatographic separation to isolate the Griffithazanone A peak. Employ a more rigorous sample cleanup technique like mixed-mode SPE.
Inconsistent results between different sample lots	Variability in matrix composition	Prepare calibration standards in a matrix that is representative of the study samples. The use of a stable isotope-labeled internal standard is highly recommended to compensate for this variability.
High background noise in the chromatogram	Inadequate sample cleanup	Implement a more selective sample preparation method such as SPE. Ensure proper washing steps are included in the SPE protocol.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Extraction Addition

• Prepare a Griffithazanone A stock solution in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the Griffithazanone A stock solution into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank biological matrix sample (e.g., plasma) using your established sample preparation protocol. Spike the Griffithazanone A stock solution into the final, extracted sample.

• Analyze both sets of samples using the LC-MS/MS method.

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement. A value between 85% and 115% is often considered acceptable.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma sample, add 25 µL of internal standard solution.

• Add 50 µL of a basifying agent (e.g., 0.1 M NaOH) and vortex briefly.

• Add 600 µL of an appropriate extraction solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

• Condition the SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated sample: To 100 µL of plasma, add 25 µL of internal standard and 200 µL of 4% phosphoric acid in water. Vortex and load the entire volume onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove interfering substances.

• Elute Griffithazanone A and the internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Quantitative Data Summary

The following table provides a hypothetical comparison of different sample preparation methods for Griffithazanone A quantification, illustrating the impact on matrix effects and recovery.

Sample Preparation Method	Matrix Effect (%)	Recovery (%)	Precision (%RSD)
Protein Precipitation (PPT)	65	95	12.5
Liquid-Liquid Extraction (LLE)	88	85	6.2
Solid-Phase Extraction (SPE)	97	92	4.8

Data are hypothetical and for illustrative purposes only.

Visualizations

Caption: Workflow for identifying and mitigating matrix effects.

Caption: Comparison of common sample preparation techniques.

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eijppr.com [eijppr.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Refining Cell-Based Assay Conditions for Novel Compounds

Welcome to the technical support center for refining cell-based assay conditions for novel compounds like Griffithazanone A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during in vitro testing.

Frequently Asked Questions (FAQs)

Q1: My novel compound, "Compound X," shows inconsistent results in my cell viability assay. What are the potential causes?

A1: Inconsistent results in cell viability assays are a common challenge when screening novel compounds. Several factors could be contributing to this variability:

• Compound Stability and Solubility: Ensure that "Compound X" is fully solubilized in your assay medium and remains stable throughout the experiment. Precipitated compound can lead to variable cell exposure. Consider performing a solubility test at the highest concentration used.

• Cell Seeding Density: The number of cells seeded per well can significantly impact the assay window and variability. It's crucial to optimize the cell seeding density to ensure cells are in a logarithmic growth phase during the experiment.[1]

• Edge Effects: Evaporation from the outer wells of a microplate can concentrate media components and your compound, leading to an "edge effect." To mitigate this, avoid using the outer wells for experimental data or fill them with sterile PBS or media.

• Reagent Quality and Preparation: Ensure all reagents, including media, serum, and the assay reagents themselves, are of high quality and prepared fresh. Lot-to-lot variability in serum can also be a source of inconsistency.[1]

• Incubation Conditions: Maintain consistent temperature and CO2 levels in your incubator, as fluctuations can affect cell health and growth rates.[1]

Q2: I am observing high background noise in my fluorescence-based assay. How can I reduce it?

A2: High background in fluorescence assays can mask the true signal from your experimental samples. Here are some troubleshooting steps:

• Microplate Selection: Use black-walled, clear-bottom plates specifically designed for fluorescence assays to minimize well-to-well crosstalk and background fluorescence.[2]

• Reagent and Media Fluorescence: Some media components, like phenol (B47542) red and certain sera, can be autofluorescent. Consider using phenol red-free media and heat-inactivated serum to reduce background.

• Wash Steps: Incorporate thorough but gentle wash steps after incubation with fluorescent dyes or substrates to remove any unbound reagent.

• Reader Settings: Optimize the gain settings on your plate reader. While high gain can amplify your signal, it can also increase the background noise.

Q3: How do I determine the optimal concentration range for "Compound X" in my cell-based assays?

A3: Determining the appropriate concentration range is a critical step. A common approach is to perform a dose-response curve starting with a wide range of concentrations.

• Initial Broad Range: Start with a wide concentration range (e.g., from nanomolar to high micromolar) to identify the potency range of your compound.

• Narrowing Down: Once you have an approximate effective concentration, you can perform a more detailed dose-response experiment with more concentrations around the initial EC50/IC50 value.

• Cytotoxicity Assessment: It's essential to assess the cytotoxicity of your compound in parallel. This will help you distinguish between a specific biological effect and a general cytotoxic response.

Troubleshooting Guides

Issue: Poor Assay Signal Window

A narrow signal window (the difference between the positive and negative controls) can make it difficult to discern true hits from experimental noise.

Potential Cause	Troubleshooting Step
Suboptimal Cell Number	Titrate the cell seeding density to find the optimal number that provides a robust signal without overcrowding the wells.[1]
Incorrect Assay Timing	The timing of compound treatment and signal detection is crucial. Optimize the incubation times for both to capture the maximal biological response.
Low Target Expression	If your assay targets a specific protein, ensure that the chosen cell line expresses it at a sufficient level.
Reagent Concentration	The concentration of assay reagents (e.g., substrates, antibodies) may need optimization to enhance the signal.

Issue: Compound-Specific Interference

Novel compounds can sometimes interfere with the assay chemistry itself, leading to false-positive or false-negative results.

Potential Cause	Troubleshooting Step
Compound Autoflorescence	If using a fluorescence-based assay, check if "Compound X" is fluorescent at the excitation and emission wavelengths of your assay.
Inhibition of Reporter Enzyme	In assays that use reporter enzymes (e.g., luciferase, alkaline phosphatase), the compound may directly inhibit the enzyme. Run a control experiment with the purified enzyme and your compound.
Compound Aggregation	At higher concentrations, some compounds can form aggregates that can interfere with assay readouts. Visually inspect the wells for any precipitation.

Experimental Protocols

General Protocol for a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of "Compound X" in culture medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Readout: Measure the absorbance at the appropriate wavelength using a microplate reader.

General Protocol for a Kinase Activity Assay

This protocol assumes a hypothetical scenario where "Compound X" is being tested as an inhibitor of a specific kinase (e.g., JAK2).

• Cell Culture: Culture a cell line that expresses the target kinase (e.g., HEL cells for JAK2).

• Compound Incubation: Treat the cells with various concentrations of "Compound X" for a predetermined time.

• Cell Lysis: Lyse the cells to release the intracellular proteins.

• Immunoprecipitation (Optional): Use an antibody specific to the kinase to isolate it from the cell lysate.

• Kinase Reaction: Add a substrate for the kinase and radiolabeled ATP to the lysate or immunoprecipitated kinase.

• Detection: Measure the incorporation of the radiolabel into the substrate to determine kinase activity.

Visualizations

Experimental Workflow for Screening "Compound X"

Caption: A generalized workflow for screening and optimizing a novel compound.

Hypothetical Signaling Pathway Modulated by "Compound X"

This diagram illustrates a hypothetical scenario where "Compound X" inhibits the JAK-STAT signaling pathway, a common target in drug discovery.

Caption: Hypothetical inhibition of the JAK-STAT pathway by "Compound X".

References

• 1. biocompare.com [biocompare.com]
• 2. astx.com [astx.com]

Reference Data & Comparative Studies

Griffithazanone A: A Comparative Analysis of a Novel PIM1 Kinase Inhibitor for Non-Small Cell Lung Cancer

For Immediate Release

A promising new therapeutic agent, Griffithazanone A, has demonstrated significant potential in preclinical studies for the treatment of non-small cell lung cancer (NSCLC). This comprehensive guide provides a detailed comparison of Griffithazanone A with known inhibitors, focusing on its efficacy, mechanism of action, and synergistic effects with established EGFR-targeted therapies. This analysis is intended for researchers, scientists, and drug development professionals in the field of oncology.

Executive Summary

Griffithazanone A, a novel compound, has been identified as a potent inhibitor of PIM1 kinase, a key enzyme implicated in cell survival and proliferation pathways. In vitro and in vivo studies have shown that Griffithazanone A induces apoptosis in NSCLC cells and enhances the cytotoxic effects of EGFR inhibitors such as gefitinib (B1684475) and osimertinib (B560133), offering a potential strategy to overcome drug resistance. This guide presents a comparative overview of its efficacy against other PIM1 kinase inhibitors and its synergistic activity with EGFR-targeted drugs.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data on the efficacy of Griffithazanone A in comparison to other relevant inhibitors.

Table 1: In Vitro Cytotoxicity of Griffithazanone A and Known PIM1 Kinase Inhibitors against A549 NSCLC Cells

Compound	Target	IC50 (µM) in A549 Cells
Griffithazanone A	PIM1 Kinase	Dose-dependent cytotoxicity observed
AZD1208	PIM Kinase	Data not available for A549
SGI-1776	PIM Kinase	Data not available for A549

Note: Specific IC50 values for Griffithazanone A in A549 cells are not yet publicly available but the compound has been shown to induce dose-dependent cytotoxicity. Further studies are needed to establish a precise IC50 for direct comparison.

Table 2: Synergistic Effects of Griffithazanone A with EGFR Inhibitors in NSCLC

Combination Therapy	Cell Line	Effect
Griffithazanone A + Gefitinib	A549 (NSCLC)	Enhanced efficacy of gefitinib
Griffithazanone A + Osimertinib	A549 (NSCLC)	Enhanced efficacy and reversal of osimertinib resistance

Mechanism of Action: PIM1 Kinase Inhibition

Griffithazanone A exerts its anti-cancer effects by targeting the PIM1 serine/threonine kinase. PIM1 is a downstream effector in various signaling pathways that promote cell survival and inhibit apoptosis.[1] By inhibiting PIM1, Griffithazanone A disrupts these pro-survival signals, leading to the activation of apoptotic pathways.

The proposed mechanism involves the modulation of the ASK1/JNK/p38 and BAD/Bcl-2 pathways. Inhibition of PIM1 by Griffithazanone A leads to the activation of the pro-apoptotic proteins ASK1, JNK, and p38, and the de-phosphorylation of the pro-apoptotic protein BAD. This shifts the balance towards apoptosis, resulting in cancer cell death.

Known Inhibitors for Comparison

PIM1 Kinase Inhibitors

Several small-molecule inhibitors targeting PIM kinases are currently under investigation in clinical trials for various cancers. These inhibitors, like Griffithazanone A, aim to block the pro-survival signaling mediated by PIM kinases. While direct comparative efficacy data with Griffithazanone A is not yet available, the clinical development of these agents underscores the therapeutic potential of targeting PIM1.

EGFR Tyrosine Kinase Inhibitors (TKIs)

• Gefitinib: A first-generation EGFR TKI used for NSCLC with activating EGFR mutations. Resistance often develops, limiting its long-term efficacy.

• Osimertinib: A third-generation EGFR TKI effective against both activating EGFR mutations and the T790M resistance mutation. However, acquired resistance to osimertinib can also occur through various mechanisms.

The ability of Griffithazanone A to re-sensitize resistant cells to EGFR inhibitors highlights its potential as a valuable component of combination therapy in NSCLC.

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of Griffithazanone A are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay used to assess cell metabolic activity as an indicator of cell viability.

• Cell Seeding: A549 cells are seeded in 96-well plates at a specified density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with varying concentrations of Griffithazanone A or control compounds for a defined period (e.g., 48-72 hours).

• MTT Addition: MTT solution (typically 5 mg/mL in PBS) is added to each well and incubated for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or acidified isopropanol).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm. The absorbance is directly proportional to the number of viable cells.

Western Blot Analysis for Apoptosis Markers

Western blotting is used to detect and quantify specific proteins involved in the apoptotic pathway.

• Protein Extraction: A549 cells are treated with Griffithazanone A, and total protein is extracted using a suitable lysis buffer.

• Protein Quantification: The concentration of the extracted protein is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for apoptosis-related proteins such as Bax, Bcl-2, and cleaved caspase-3.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The intensity of the bands corresponds to the amount of the target protein.

In Vivo Xenograft Model

The in vivo efficacy of Griffithazanone A is evaluated using a nude mouse xenograft model.

• Cell Implantation: A549 cells are subcutaneously injected into the flank of immunodeficient mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: Mice are randomized into treatment groups and administered Griffithazanone A, a control vehicle, or a comparator drug (e.g., cisplatin) via a specified route (e.g., intraperitoneal injection).

• Tumor Measurement: Tumor volume and mouse body weight are measured at regular intervals.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size. Tumors are then excised and weighed.

• Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes and weights in the treated groups to the control group.

Conclusion

Griffithazanone A represents a novel and promising therapeutic candidate for NSCLC. Its mechanism of action as a PIM1 kinase inhibitor and its ability to synergize with and overcome resistance to EGFR inhibitors warrant further investigation. The data presented in this guide provide a foundation for future research and development of Griffithazanone A as a potential new treatment for non-small cell lung cancer.

References

• 1. PIM kinase (and Akt) biology and signaling in tumors - PMC [pmc.ncbi.nlm.nih.gov]

Griffithazanone A: A Comparative Analysis of its Cross-Reactivity in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Griffithazanone A, a naturally derived alkaloid, focusing on its cytotoxic activity and potential cross-reactivity in cancer cell lines. This document summarizes available experimental data, compares its performance with alternative anti-cancer agents, and provides detailed experimental protocols for key assays.

Introduction to Griffithazanone A

Griffithazanone A is a natural product isolated from the twigs and leaves of Goniothalamus yunnanensis. Recent studies have highlighted its potential as an anti-cancer agent, particularly in non-small cell lung cancer (NSCLC). Its mechanism of action involves the inhibition of PIM1 kinase, a key regulator of cell survival and proliferation, leading to the induction of apoptosis through the ASK1/JNK/p38 and BAD/Bcl-2 signaling pathways. This guide aims to provide a clear overview of its activity profile to inform further research and drug development efforts.

Comparative Cytotoxicity of Griffithazanone A and Alternatives

The following tables summarize the available data on the cytotoxic activity (IC50 values) of Griffithazanone A and a selection of alternative compounds, including other PIM1 kinase inhibitors and standard chemotherapy drugs. It is important to note that direct comparative studies of Griffithazanone A across a wide panel of cancer cell lines are limited in the currently available literature. The data presented here is compiled from various studies and experimental conditions may vary.

Table 1: IC50 Values (μM) of Griffithazanone A and PIM1 Kinase Inhibitors in Cancer Cell Lines

Compound	A549 (Lung)	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)
Griffithazanone A	6.775[1]	Data Not Available	Data Not Available	Data Not Available
SGI-1776	Data Not Available	Data Not Available	Data Not Available	Data Not Available
AZD1208	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Table 2: IC50 Values (μM) of Standard Chemotherapy Drugs in Cancer Cell Lines

Compound	A549 (Lung)	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)
Cisplatin	~3.0 - 10[2]	~5 - 20[3][4]	~2 - 15[3]	~3 - 10
Paclitaxel	~0.01 - 0.1	~0.005 - 0.05	~0.002 - 0.02	~0.01 - 0.1

Table 3: Cytotoxicity in Non-Cancerous Cell Lines

Compound	Cell Line	IC50 (μM)
Griffithazanone A	BEAS-2B (Normal Lung Epithelial)	Data Not Available
Cisplatin	BEAS-2B (Normal Lung Epithelial)	Data available, but with high variability
Paclitaxel	L-929 (Mouse Fibroblast)	7.5 nM

Note: The IC50 values for Cisplatin and Paclitaxel can vary significantly between studies due to differences in experimental protocols, such as exposure time and cell density. The ranges provided are indicative.

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cultured cells.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HeLa, HepG2)

• Non-cancerous cell line (e.g., BEAS-2B)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Griffithazanone A and other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing Molecular Pathways and Workflows

PIM1 Signaling Pathway in NSCLC

The following diagram illustrates the signaling pathway through which Griffithazanone A is proposed to exert its anti-cancer effects in non-small cell lung cancer.

Caption: PIM1 Signaling Pathway Inhibition by Griffithazanone A.

Experimental Workflow for Cytotoxicity Assessment

The diagram below outlines the key steps involved in assessing the cytotoxicity of Griffithazanone A in different cell lines.

Caption: Workflow for assessing compound cytotoxicity.

References

• 1. Griffithazanone A, a sensitizer of EGFR-targeted drug in Goniothalamus yunnanensis for non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RESISTANCE TO PLATINUM-BASED CHEMOTHERAPY IN LUNG CANCER CELL LINES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Study of Benzo[g]quinoline-2,5,10(1H)-trione Analogues: A Guide for Researchers

A comprehensive analysis of the synthetic strategies and anticancer activities of benzo[g]quinoline-2,5,10(1H)-trione derivatives and their structural analogues.

Introduction: While specific data regarding Griffithazanone A remains limited in publicly accessible scientific literature, its core chemical structure, a benzo[g]quinoline-2,5,10(1H)-trione, belongs to a class of compounds that has garnered interest for its potential therapeutic applications, particularly in oncology. This guide provides a comparative overview of the synthesis and biological activities of various analogues within this structural family and the closely related benzo[g]quinoxaline-5,10-diones, offering valuable insights for researchers, scientists, and drug development professionals. The data presented is compiled from existing studies on this broader class of compounds, providing a foundational understanding of their structure-activity relationships and therapeutic potential.

I. Comparative Biological Activity

The antitumor potential of benzo[g]quinoline and benzo[g]quinoxaline (B1338093) analogues has been evaluated against various cancer cell lines. The following table summarizes the cytotoxic activities, where available, providing a quantitative comparison of their efficacy.

Table 1: Cytotoxic Activity of Benzo[g]quinoline and Benzo[g]quinoxaline Analogues

Compound Class	Specific Analogue	Cancer Cell Line(s)	IC50 (µM)	Reference(s)
Benzo[h]quinoline	Compound 6e (a tetrahydrobenzo[h]quinoline derivative)	MCF-7, A2780, C26, A549	1.86 - 3.91	[1]
Benzo[f]quinoline	Quaternary salt 3d	Various	Not specified, but showed non-selective activity	[2]
Benzo[f]quinoline	Quaternary salt 3f	Leukemia	Not specified, but showed highly selective activity	[2]
Quinoline (B57606)	7-(4-fluorobenzyloxy)N-(2-(dimethylamino)- ethyl)quinolin-4-amine (10g)	Various human tumor cell lines	< 1.0	[3]
Benzo[g]quinoxaline	2,3-Bis(bromomethyl)-5,10-benzo[g]quinoxalinedione (6c)	Sarcoma	Highly active (specific IC50 not provided)	[4]
Benzo[g]quinoxaline	Compound 3 (a 2,4-disubstituted derivative)	MCF-7	Good activity (specific IC50 not provided)
3,4-Dihydro-2(1H)-quinolinone	Compound D13 (a sulfonamide derivative)	HeLa	1.34

II. Experimental Protocols: Synthesis of Analogues

The synthesis of benzo[g]quinoline and benzo[g]quinoxaline-5,10-dione analogues involves several strategic approaches. Below are detailed methodologies for key synthetic routes.

A. Synthesis of Benzo[g]quinoxaline-5,10-diones from 2,3-Dichloro-1,4-naphthoquinone

A common and versatile method for preparing benzo[g]quinoxaline-5,10-diones involves a multi-step synthesis starting from 2,3-dichloro-1,4-naphthoquinone.

Step 1: Synthesis of 2,3-Diamino-1,4-naphthoquinone

• 2,3-dichloro-1,4-naphthoquinone is reacted with sodium azide (B81097) to yield a diazido derivative.

• The diazido intermediate is then reduced using sodium dithionite (B78146) (Na₂S₂O₄) to produce 2,3-diamino-1,4-naphthoquinone.

Step 2: Condensation with α-Dicarbonyl Compounds

• The resulting 2,3-diamino-1,4-naphthoquinone is condensed with various α-dicarbonyl compounds.

• This condensation reaction leads to the formation of the quinoxaline (B1680401) ring, yielding the desired 2,3-disubstituted benzo[g]quinoxaline-5,10-diones.

B. Synthesis of Benzo[g]quinoline-5,10-diones

The synthesis of the benzo[g]quinoline-5,10-dione (B13827611) core can be achieved through various cyclization strategies.

Method 1: From 2-amino-3-alkynyl-1,4-naphthoquinones

• Addition of HCl to 2-amino-3-(4-methyl-3-oxopentynyl)-1,4-naphthoquinone in chloroform (B151607) leads to cyclization, forming a 4-chloro-2-isopropylbenzo[g]quinoline-5,10-dione.

• The chlorine atom at the 4-position can be subsequently displaced by various nucleophiles, such as secondary amines, to generate a library of analogues.

Method 2: Free-Radical Reaction

• A novel approach involves the free-radical reaction of 2-(allylamino)-1,4-naphthoquinone with 1,3-dicarbonyl compounds.

• The reaction conditions, particularly the choice of solvent (e.g., acetic acid vs. acetonitrile), can selectively yield either benzo[f]indole-4,9-diones or benzo[g]quinoline-5,10-diones.

III. Signaling Pathways and Mechanism of Action

While the precise signaling pathways modulated by Griffithazanone A are unknown, studies on related quinoline and benzoquinoline derivatives provide insights into their potential mechanisms of anticancer activity.

Many quinoline-based anticancer agents are known to function as DNA intercalators. This mechanism involves the insertion of the planar aromatic ring system of the compound between the base pairs of the DNA double helix, leading to an inhibition of DNA replication and transcription, ultimately triggering apoptosis. Some benzo- and tetrahydrobenzo-[h]quinoline derivatives have been specifically designed and evaluated as DNA-intercalating antitumor agents.

Furthermore, some quinoline derivatives have been shown to induce apoptosis through the activation of tumor suppressor proteins like p53. For instance, the compound 7-(4-fluorobenzyloxy)N-(2-(dimethylamino)- ethyl)quinolin-4-amine has been demonstrated to trigger p53/Bax-dependent apoptosis by activating p53 transcriptional activity.

In the case of benzo[g]quinoxaline derivatives, some have been identified as potent inhibitors of topoisomerase IIβ, an enzyme crucial for DNA replication and repair. Inhibition of this enzyme leads to DNA damage and cell death. Additionally, some analogues have been shown to induce apoptosis through the activation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl2.

IV. Visualizations

A. Synthetic Workflow

Caption: Synthetic pathway to Benzo[g]quinoxaline-5,10-diones.

B. Postulated Mechanism of Action

Caption: Potential signaling pathways for anticancer activity.

References

• 1. Design, synthesis and biological evaluation of novel benzo- and tetrahydrobenzo-[h]quinoline derivatives as potential DNA-intercalating antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzoquinoline Derivatives: An Attractive Approach to Newly Small Molecules with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

In Vivo Validation of In Vitro Results for Griffithazanone A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Griffithazanone A, a novel alkaloid with demonstrated anti-cancer properties. The focus is on its in vitro performance against non-small cell lung cancer (NSCLC) and a proposed pathway for its in vivo validation, benchmarked against established alternatives targeting similar molecular pathways.

Executive Summary

Griffithazanone A, an alkaloid isolated from the Goniothalamus genus, has emerged as a promising candidate for anti-cancer therapy. Recent in vitro studies have elucidated its cytotoxic effects against various cancer cell lines, with a particularly notable activity against A549 non-small cell lung cancer cells. The proposed mechanism of action involves the inhibition of the PIM1 kinase, a key regulator of cell survival and proliferation, and subsequent modulation of the ASK1/JNK/p38 signaling pathway. While in vivo data for Griffithazanone A is not yet available, this guide provides a framework for its potential validation by comparing its in vitro efficacy with that of known PIM1 inhibitors and outlining a standard experimental workflow for xenograft studies.

In Vitro Performance: Griffithazanone A vs. PIM1 Inhibitor Alternatives

The in vitro cytotoxic activity of Griffithazanone A has been evaluated against several cancer cell lines. For a direct comparison, we focus on its performance in non-small cell lung cancer (NSCLC) and benchmark it against the known PIM1 inhibitor, SGI-1776.

Compound	Target	Cell Line	Assay	Endpoint	Result	Citation
Griffithazanone A	PIM1 (proposed)	A549 (NSCLC)	MTT Assay	IC50	6.775 µM
HCT-116 (Colon)	Cytotoxicity Assay	IC50	2.39 µM
KB (Cervical)	Cytotoxicity Assay	IC50	0.68 µg/ml
HeLa (Cervical)	Cytotoxicity Assay	IC50	0.50 µg/ml
SGI-1776	PIM1, PIM2, PIM3, Flt3	Multiple Leukemia and Solid Tumor Cell Lines	Cytotoxicity Assay	IC50	0.005–11.68 µM	[1]
Pim-1 Kinase	Cell-free	Radiometric Assay	IC50	7 nM	[1][2]
Pim-2 Kinase	Cell-free	Radiometric Assay	IC50	363 nM	[2]
Pim-3 Kinase	Cell-free	Radiometric Assay	IC50	69 nM	[2]

Table 1: Comparative In Vitro Efficacy of Griffithazanone A and SGI-1776. This table summarizes the half-maximal inhibitory concentrations (IC50) of Griffithazanone A and the PIM1 inhibitor SGI-1776 against various cancer cell lines.

Proposed In Vivo Validation of Griffithazanone A

Currently, there is no published in vivo data for Griffithazanone A. Based on the in vivo studies of the PIM1 inhibitor SGI-1776, a potential experimental design for validating the anti-tumor efficacy of Griffithazanone A in a xenograft mouse model is proposed below.

Parameter	Proposed Protocol for Griffithazanone A
Animal Model	Athymic nude mice (e.g., BALB/c nude)
Cell Line	A549 (NSCLC) cells
Tumor Implantation	Subcutaneous injection of 5 x 10^6 A549 cells in the flank of each mouse.
Treatment Initiation	When tumors reach a palpable size (e.g., 100-150 mm³).
Treatment Groups	1. Vehicle control (e.g., DMSO/saline) 2. Griffithazanone A (dose range to be determined by MTD studies) 3. Positive control (e.g., a standard-of-care chemotherapy agent for NSCLC)
Administration Route	Intraperitoneal (i.p.) or oral gavage (p.o.), depending on compound solubility and stability.
Dosing Schedule	Daily or every other day for a defined period (e.g., 21-28 days).
Primary Endpoint	Tumor growth inhibition (TGI). Tumor volume to be measured 2-3 times per week.
Secondary Endpoints	- Body weight of mice (to monitor toxicity) - Immunohistochemical analysis of tumor tissue for markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3) - Western blot analysis of tumor lysates to confirm target engagement (e.g., inhibition of PIM1 signaling).

Table 2: Proposed In Vivo Xenograft Study Design for Griffithazanone A. This table outlines a potential experimental protocol for assessing the in vivo anti-tumor activity of Griffithazanone A in a non-small cell lung cancer xenograft model.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Griffithazanone A and a potential experimental workflow for its in vivo validation.

Caption: Proposed signaling pathway of Griffithazanone A in non-small cell lung cancer cells.

Caption: Experimental workflow for the in vivo validation of Griffithazanone A.

Detailed Experimental Protocols

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Griffithazanone A or the alternative compound and incubate for the desired time period (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Colony Formation Assay

This assay assesses the ability of a single cell to grow into a colony.

• Cell Seeding: Seed a low density of cells (e.g., 500 cells/well) in a 6-well plate.

• Compound Treatment: Treat the cells with the test compound at various concentrations.

• Incubation: Incubate the plates for 1-2 weeks, allowing colonies to form.

• Staining: Fix the colonies with methanol (B129727) and stain with crystal violet.

• Quantification: Count the number of colonies in each well.

Wound Healing (Scratch) Assay

This method is used to study cell migration.

• Monolayer Culture: Grow cells to a confluent monolayer in a 6-well plate.

• Scratch Creation: Create a "scratch" in the monolayer using a sterile pipette tip.

• Image Acquisition (Time 0): Capture images of the scratch at time 0.

• Compound Treatment: Add fresh medium containing the test compound.

• Time-Lapse Imaging: Acquire images of the same field at regular intervals (e.g., every 6-12 hours) to monitor the closure of the scratch.

• Data Analysis: Measure the area of the scratch at each time point to quantify the rate of cell migration.

Apoptosis Assay by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This assay differentiates between viable, apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the compound for a specified time.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

References

• 1. selleckchem.com [selleckchem.com]
• 2. SGI-1776 | Pim inhibitor | Probechem Biochemicals [probechem.com]

Assessing the Target Specificity of Griffithazanone A: A Comparative Guide

A focused analysis of Griffithazanone A's interaction with its biological target, PIM1 kinase, in the context of non-small cell lung cancer. This guide provides a comparative assessment with other known PIM1 inhibitors, supported by experimental data and detailed protocols.

Griffithazanone A, an alkaloid isolated from Goniothalamus yunnanensis, has been identified as a cytotoxic agent against various cancer cell lines, including non-small cell lung cancer (NSCLC). Recent studies have pinpointed the serine/threonine kinase PIM1 as its primary biological target.[1] This guide offers a comprehensive comparison of Griffithazanone A with other known PIM1 inhibitors, providing researchers, scientists, and drug development professionals with a framework for assessing its target specificity.

Comparative Analysis of PIM1 Inhibitors

The specificity of a kinase inhibitor is crucial for its therapeutic efficacy and safety profile. Off-target effects can lead to unforeseen toxicities and reduced potency.[2][3][4] To evaluate the specificity of Griffithazanone A, it is compared with two well-characterized PIM1 inhibitors: SGI-1776 and AZD1208.

Compound	PIM1 IC50 (nM)	PIM2 IC50 (nM)	PIM3 IC50 (nM)	Off-Target Kinases of Note
Griffithazanone A	~6775 (in A549 cells)[1]	Not Reported	Not Reported	Data not available
SGI-1776	7	363	91	FLT3 (12 nM), TrkA (45 nM), TrkB (25 nM)
AZD1208	5	25	18	Minimal off-target activity at 1 µM

Note: The IC50 for Griffithazanone A is from a cellular assay and may not be directly comparable to the biochemical IC50 values of the other inhibitors.

Experimental Protocols for Assessing Target Specificity

A multi-faceted approach is necessary to rigorously assess the specificity of a novel compound like Griffithazanone A. This involves a combination of in vitro biochemical assays, cell-based assays, and proteome-wide approaches.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase.

Protocol:

• Reagents and Materials: Recombinant PIM1 kinase, kinase buffer, ATP, substrate peptide (e.g., a fluorescently labeled peptide), test compounds (Griffithazanone A and alternatives), and a suitable kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

• Procedure: a. Prepare serial dilutions of the test compounds. b. In a microplate, add the PIM1 kinase, the substrate peptide, and the kinase buffer. c. Add the test compounds to the wells. d. Initiate the kinase reaction by adding ATP. e. Incubate at the optimal temperature for the kinase (typically 30°C) for a specified time. f. Stop the reaction and measure the kinase activity using a suitable detection method (e.g., luminescence for the ADP-Glo™ assay).

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and determine the IC50 value using non-linear regression.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement in a cellular context. The binding of a ligand can stabilize the target protein, leading to a higher melting temperature.

Protocol:

• Cell Culture and Treatment: a. Culture A549 cells to 80-90% confluency. b. Treat the cells with Griffithazanone A (e.g., at its IC50 concentration) or a vehicle control for a specified time.

• Thermal Challenge: a. Harvest the cells and resuspend them in a suitable buffer. b. Aliquot the cell suspension into PCR tubes. c. Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C) for a few minutes, followed by cooling.

• Protein Extraction and Analysis: a. Lyse the cells and separate the soluble protein fraction from the precipitated proteins by centrifugation. b. Analyze the amount of soluble PIM1 in each sample by Western blotting using a PIM1-specific antibody.

• Data Analysis: Plot the amount of soluble PIM1 against the temperature for both the treated and control samples. A shift in the melting curve for the treated sample indicates target engagement.

Western Blot Analysis of Downstream Signaling

Since Griffithazanone A is known to affect the ASK1/JNK/p38 and BAD/Bcl-2 pathways downstream of PIM1, western blotting can be used to confirm these on-target effects in cells.

Protocol:

• Cell Treatment and Lysis: a. Treat A549 cells with varying concentrations of Griffithazanone A. b. Lyse the cells and collect the protein extracts.

• SDS-PAGE and Western Blotting: a. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. b. Probe the membrane with primary antibodies against phosphorylated and total forms of JNK, p38, and BAD, as well as Bcl-2 and Bax. c. Use a loading control (e.g., GAPDH or β-actin) to normalize the results.

• Data Analysis: Quantify the band intensities to determine the changes in protein expression and phosphorylation levels upon treatment with Griffithazanone A.

Visualizing Workflows and Pathways

To better understand the experimental logic and the biological context, the following diagrams illustrate the key processes.

Caption: Experimental workflow for assessing target specificity.

Caption: Simplified PIM1 signaling pathway affected by Griffithazanone A.

Conclusion

The available evidence strongly suggests that Griffithazanone A exerts its cytotoxic effects in non-small cell lung cancer through the inhibition of PIM1 kinase. However, a comprehensive assessment of its specificity is still required. By employing the experimental strategies outlined in this guide, researchers can build a detailed profile of Griffithazanone A's interactions with the human kinome. This will be essential for its further development as a potential therapeutic agent, allowing for a clear understanding of its on-target efficacy and potential off-target liabilities. Comparing its performance with established PIM1 inhibitors like SGI-1776 and AZD1208 will provide valuable context for its potential advantages and disadvantages.

References

• 1. Griffithazanone A, a sensitizer of EGFR-targeted drug in Goniothalamus yunnanensis for non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Protein Kinase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. labiotech.eu [labiotech.eu]

A Comparative Meta-Analysis of Goniothalamus-Derived Alkaloids in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

The genus Goniothalamus, belonging to the Annonaceae family, is a rich source of bioactive secondary metabolites, among which alkaloids have demonstrated significant potential as anticancer agents.[1][2][3] This guide provides a comparative meta-analysis of the cytotoxic activity of prominent alkaloids derived from various Goniothalamus species, supported by experimental data from multiple studies. The objective is to offer a clear, data-driven comparison to aid researchers in identifying promising candidates for further investigation and drug development.

Data Presentation: Comparative Cytotoxicity of Goniothalamus Alkaloids

The cytotoxic efficacy of Goniothalamus-derived alkaloids has been evaluated against a range of human cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values, providing a quantitative comparison of their potency.

Table 1: Cytotoxicity (IC50 in µM) of Aporphine Alkaloids

Alkaloid	MCF-7 (Breast)	A549 (Lung)	HeLa (Cervical)	HCT116 (Colon)	HepG2 (Liver)	KB (Oral)	Other
Liriodenine	9.20[4]	8.07[4]	-	-	-	11.02	CAOV-3 (Ovarian): 37.3
33.31	-	-	-	-	-	HEK-293 (Normal): 67.03
Lysicamine	-	-	-	22.79	47.52	-	NCI-H460 (Lung): 19.14
70.03	-	-	-	-	-	HEK-293 (Normal): 58.29
(-)-Nordicentrine	22.7 µg/mL	-	-	-	-	0.4 µg/mL	BC1 (Breast): 0.6 µg/mL
NCI-H187 (Lung): 0.5 µg/mL

Table 2: Cytotoxicity (EC50/IC50 in µM) of Aristolactam and Other Alkaloids

Alkaloid	A549 (Lung)	HeLa (Cervical)	HT29 (Colon)	HCT116 (Colon)	Other Cancer Lines	Normal Cell Lines
(-)-Goniolanceolactam	7.98	-	9.39	7.03	Calu-1 (Lung): 5.51	ARPE19 & MRC5: >100
NCI-H23 (Lung): 8.46
NCI-H1299 (Lung): 5.32
Piperolactam C	11.90	-	-	-	ASK (Oral): 3.30	CL (Liver): 8.21
KB (Oral): 8.47
Ouregidione	-	-	-	-	-	MRC5: SI > 1.25
Noraristolodione	35.56	50.75	-	-	-	-
Velutinam	-	-	-	-	-	MRC5: SI > 1.70

Experimental Protocols

The data presented in this guide are primarily derived from in vitro cytotoxicity assays. The following are detailed methodologies for the key experiments cited.

Cell Culture and Maintenance

Human cancer cell lines such as MCF-7, A549, HeLa, HCT116, and HepG2 are cultured in appropriate media, such as Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640, supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with a 5% CO2 atmosphere.

Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

This colorimetric assay assesses cell metabolic activity.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 1 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test alkaloid and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent like DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined.

2. Sulforhodamine B (SRB) Assay:

This assay is based on the measurement of cellular protein content.

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in 96-well plates and treated with the alkaloids.

• Cell Fixation: After treatment, cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with SRB solution.

• Absorbance Measurement: The protein-bound dye is solubilized, and the absorbance is measured at a specific wavelength.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

Apoptosis and Cell Cycle Analysis

Flow Cytometry:

Flow cytometry is employed to analyze the cell cycle distribution and quantify apoptosis.

• Cell Preparation: Cells are treated with the alkaloid, harvested, and washed with PBS.

• Staining: For cell cycle analysis, cells are stained with Propidium Iodide (PI). For apoptosis detection, cells are stained with Annexin V-FITC and PI.

• Analysis: The stained cells are analyzed using a flow cytometer to determine the percentage of cells in different phases of the cell cycle or the proportion of apoptotic cells.

Mandatory Visualizations

Experimental and Signaling Pathway Diagrams

Caption: General experimental workflow for cytotoxicity screening.

Caption: Liriodenine-induced intrinsic apoptosis pathway.

Caption: Inhibition of the PI3K/AKT signaling pathway by Lysicamine.

References

• 1. Goniothalamus Species: A Source of Drugs for the Treatment of Cancers and Bacterial Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

Independent Verification of Griffithazanone A's Activity in Overcoming Osimertinib Resistance in Non-Small Cell Lung Cancer

For Immediate Release

This guide provides an objective comparison of Griffithazanone A's reported chemosensitizing activity with alternative compounds in non-small cell lung cancer (NSCLC). The data presented is based on a key study identifying Griffithazanone A's potential to reverse osimertinib (B560133) resistance. Due to the absence of independent verification studies, this guide focuses on the initial findings and compares them to other agents with similar mechanisms of action.

Griffithazanone A: A Potential Osimertinib Sensitizer (B1316253)

Griffithazanone A is a natural product isolated from the roots of Goniothalamus griffithii.[1] A recent study has reported its activity as a sensitizer to the third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), osimertinib, in a resistant NSCLC cell line, A549/OS. The study demonstrated that Griffithazanone A enhances osimertinib-induced cytotoxicity, inhibits cell proliferation, and promotes apoptosis in these resistant cells.[2][3]

The proposed mechanism involves the downregulation of the multidrug resistance protein 1 (MDR-1) and the upregulation of the DNA damage marker, γ-H2AX, suggesting that Griffithazanone A may counteract drug efflux and promote DNA damage in cancer cells.[2][3]

Comparative Analysis of Chemosensitizing Agents in NSCLC

While independent verification for Griffithazanone A is pending, several other compounds have been investigated for their ability to overcome resistance to EGFR TKIs in NSCLC. This section compares the reported effects of Griffithazanone A with those of FAK inhibitors and PI3K inhibitors, which have also shown promise in sensitizing NSCLC cells to EGFR-targeted therapies.

Quantitative Data Summary

The following tables summarize the quantitative data from studies on Griffithazanone A and alternative chemosensitizing agents.

Table 1: Effect of Chemosensitizing Agents on Cell Viability (IC50 Values in µM)

Compound/Combination	Cell Line	EGFR TKI	IC50 (EGFR TKI Alone)	IC50 (Combination)	Fold Change in Sensitivity	Reference
Griffithazanone A (2 µM)	A549/OS	Osimertinib	> 40	~10	> 4
FAK Inhibitor (10k) (1 µM)	H1975OR	Osimertinib	~8	~2	4
FAK Inhibitor (10l) (1 µM)	H1975OR	Osimertinib	~8	~2.5	3.2
LY294002 (PI3K Inhibitor) (10 µM)	NCI-H661	Erlotinib (B232)	~15	~5	3

Table 2: Effect of Chemosensitizing Agents on Apoptosis

Compound/Combination	Cell Line	EGFR TKI	% Apoptotic Cells (Control)	% Apoptotic Cells (Combination)	Reference
Griffithazanone A (2 µM) + Osimertinib	A549/OS	Osimertinib	Not Reported	Significantly Increased
FAK Inhibitor (10k) (1 µM) + Osimertinib	H1975OR	Osimertinib	Not Reported	Significantly Increased
LY294002 (10 µM) + Erlotinib (10 µM)	NCI-H661	Erlotinib	~5%	~25%

Table 3: Effect of Chemosensitizing Agents on Colony Formation

Compound/Combination	Cell Line	EGFR TKI	Colony Formation (Control)	Colony Formation (Combination)	Reference
Griffithazanone A (2 µM) + Osimertinib	A549/OS	Osimertinib	Not Reported	Significantly Reduced
FAK Inhibitor (10k) (1 µM) + Osimertinib	H1975OR	Osimertinib	Not Reported	Significantly Reduced

Experimental Protocols

Detailed methodologies for the key experiments are provided below. The protocols for Griffithazanone A are based on the published study, supplemented with standard laboratory procedures.

Cell Culture

A549/OS cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

MTT Assay for Cell Viability

• Seed A549/OS cells in 96-well plates at a density of 5x10³ cells/well and incubate for 24 hours.

• Treat the cells with varying concentrations of osimertinib with or without 2 µM Griffithazanone A for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control.

TUNEL Assay for Apoptosis

• Seed A549/OS cells on coverslips in 6-well plates and treat with osimertinib and/or Griffithazanone A as described for the MTT assay.

• After treatment, wash the cells with PBS and fix with 4% paraformaldehyde for 30 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 5 minutes.

• Perform the TUNEL assay using a commercial kit according to the manufacturer's instructions. This typically involves incubating the cells with a mixture of terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTP.

• Counterstain the nuclei with DAPI.

• Visualize the cells under a fluorescence microscope and quantify the percentage of TUNEL-positive (apoptotic) cells.

Colony Formation Assay

• Seed A549/OS cells in 6-well plates at a low density (e.g., 500 cells/well).

• Treat the cells with osimertinib and/or Griffithazanone A for 24 hours.

• Replace the medium with fresh drug-free medium and incubate for 10-14 days, allowing colonies to form.

• Wash the colonies with PBS, fix with methanol, and stain with 0.5% crystal violet solution.

• Count the number of colonies (typically defined as clusters of >50 cells).

Western Blot Analysis

• Treat A549/OS cells with osimertinib and/or Griffithazanone A.

• Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST and incubate with primary antibodies against MDR-1, γ-H2AX, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Visualizations

The following diagrams illustrate the proposed signaling pathway of Griffithazanone A and the general experimental workflows.

Proposed mechanism of Griffithazanone A.

General experimental workflow.

References

• 1. PI3K inhibition sensitizes EGFR wild-type NSCLC cell lines to erlotinib chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel FAK inhibitors suppress tumor growth and reverse EGFR-TKI resistance in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of Griffithazanone A: A Guide for Laboratory Professionals

Immediate Safety and Handling Considerations

Before initiating any disposal protocol, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). Given the unknown specific toxicity of Griffithazanone A, a conservative approach to PPE is recommended.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Safety goggles or a face shield
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Body Protection	Laboratory coat or gown
Respiratory	Use in a well-ventilated area or chemical fume hood.
Foot Protection	Closed-toe shoes

All handling and preparation for the disposal of Griffithazanone A should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Procedure

The disposal of Griffithazanone A must be managed as hazardous chemical waste. It is essential to follow the specific protocols established by your institution's EHS office.

• Waste Segregation : Do not mix Griffithazanone A waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines. Solid and liquid waste containing Griffithazanone A should be collected in separate, clearly labeled containers.

• Containerization : Utilize only approved, leak-proof, and chemically compatible hazardous waste containers. Ensure that the containers are securely sealed when not in use to prevent spills or volatilization.

• Labeling : All waste containers must be accurately labeled with the full chemical name ("Griffithazanone A"), the CAS number (240122-30-9)[1], and appropriate hazard warnings. If the solvent used to dissolve Griffithazanone A is hazardous, it must also be listed on the label.

• Temporary Storage : Store the sealed waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area within the laboratory. This area should be away from general laboratory traffic and incompatible materials.

• Waste Manifest and Pickup : Follow your institution's procedure for chemical waste disposal, which typically involves completing a chemical waste manifest. This document details the contents of the waste containers. Schedule a pickup with your institution's contracted hazardous waste disposal company.[2]

Important Considerations :

• Do Not Dispose Down the Drain : Unless explicitly authorized by your local wastewater treatment authority and institutional guidelines, do not dispose of Griffithazanone A or its solutions down the sanitary sewer.[2][3] Many chemical compounds are prohibited from drain disposal due to their potential environmental impact.[2]

• Consult Your EHS Office : The guidance provided here is general. Your institution's Environmental Health and Safety office is the primary resource for specific disposal protocols and regulatory requirements in your location.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of Griffithazanone A waste.

Disposal workflow for Griffithazanone A.

This procedural guidance is intended to provide a framework for the safe handling and disposal of Griffithazanone A in a laboratory setting. Researchers, scientists, and drug development professionals are reminded to always prioritize safety and consult their institutional EHS professionals for specific guidance.

References

• 1. chemwhat.com [chemwhat.com]
• 2. griffith.edu.au [griffith.edu.au]
• 3. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]

Personal protective equipment for handling Griffithazanone A

Disclaimer: No specific Safety Data Sheet (SDS) for Griffithazanone A was found in the public domain. This guide is based on general safety protocols for handling novel, potentially bioactive chemical compounds, specifically alkaloids. Griffithazanone A (CAS No. 240122-30-9) is an alkaloid isolated from Goniothalamus yunnanensis[1][2]. Alkaloids are a class of naturally occurring organic compounds that often have potent physiological effects. Therefore, it is crucial to handle Griffithazanone A with a high degree of caution in a controlled laboratory environment. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Griffithazanone A.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Griffithazanone A is outlined below. A risk assessment should be conducted to determine if additional protection is necessary for specific procedures[3].

Activity	Required PPE	Rationale
Weighing and Aliquoting (Solid Form)	- Disposable Nitrile Gloves (Double-gloved recommended)[4] - Lab Coat[5] - Safety Goggles - N95 Respirator or higher	To prevent inhalation of fine powder and skin contact.
Solubilizing and Diluting	- Disposable Nitrile Gloves - Lab Coat - Safety Goggles - Face Shield (if splash hazard exists)	To protect against splashes of the compound dissolved in solvent.
In Vitro / In Vivo Administration	- Disposable Nitrile Gloves - Lab Coat or Gown - Safety Glasses	To prevent accidental exposure during experimental procedures.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Griffithazanone A.

Materials:

• Griffithazanone A (solid powder)

• Appropriate solvent (e.g., DMSO)

• Analytical balance

• Chemical fume hood

• Vortex mixer

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

Procedure:

• Preparation: Don the appropriate PPE as specified in the table above for "Weighing and Aliquoting".

• Weighing:

  • Perform all weighing operations within a chemical fume hood to minimize inhalation exposure.

  • Carefully weigh the desired amount of Griffithazanone A onto a tared weigh paper or directly into a microcentrifuge tube.

  • Record the exact weight.

• Solubilization:

  • In the chemical fume hood, add the calculated volume of the desired solvent to the tube containing the Griffithazanone A powder.

  • Cap the tube securely.

  • Vortex the solution until the compound is completely dissolved. Gentle heating may be required for some compounds, but this should be determined based on the compound's stability.

• Storage:

  • Clearly label the tube with the compound name, concentration, solvent, date, and your initials.

  • Store the stock solution at the recommended temperature (typically -20°C or -80°C) in a secondary container.

Logical Workflow for Handling Griffithazanone A

The following diagram illustrates the general workflow and decision-making process for safely handling Griffithazanone A.

Caption: Workflow for the safe handling of Griffithazanone A.

Disposal Plan

Proper disposal of Griffithazanone A and associated waste is critical to prevent environmental contamination and accidental exposure.

• Solid Waste:

  • All solid waste contaminated with Griffithazanone A (e.g., weigh papers, gloves, pipette tips) should be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste:

  • Aqueous and solvent-based solutions containing Griffithazanone A should be collected in separate, clearly labeled hazardous waste containers. Do not pour any solutions down the drain.

• Decontamination:

  • Wipe down all work surfaces and equipment with an appropriate decontaminating solution (e.g., 70% ethanol (B145695) followed by a suitable detergent) after each use.

• Consult EHS:

  • Follow your institution's specific guidelines for the disposal of chemical waste. Contact your EHS department for guidance on proper waste stream segregation and disposal procedures.

References

• 1. chemwhat.com [chemwhat.com]
• 2. CheMondis Marketplace [chemondis.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. Chapter 10: Personal Protective Equipment for Biohazards | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 5. research.columbia.edu [research.columbia.edu]